p-Methoxyphenylbiguanide

• CAS: 43191-41-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanism of Action of p-Methoxyphenylbiguanide and Related Biguanides

Abstract

This technical guide provides a comprehensive exploration of the molecular mechanism of action of the biguanide class of compounds, with a conceptual focus on p-Methoxyphenylbiguanide. Given the limited specific research on p-Methoxyphenylbiguanide, this guide synthesizes the extensive body of evidence from studies on its close structural analogs, metformin and phenformin. The core directive of this document is to present a cohesive narrative detailing the primary molecular target, the subsequent signal transduction cascade, and the ultimate physiological effects that define this class of drugs. We will delve into the causality behind experimental designs and provide validated protocols for researchers in the field.

Introduction: The Biguanide Family and p-Methoxyphenylbiguanide

The biguanides are a class of drugs with a shared chemical backbone that have found diverse applications, most notably in the treatment of type 2 diabetes.[1] Metformin is the most widely prescribed oral anti-diabetic agent globally.[2] Other members of this family, such as phenformin, have also been used clinically but were largely withdrawn due to a higher risk of lactic acidosis.[3] p-Methoxyphenylbiguanide (also known as 1-(p-Methoxyphenyl)biguanide or by its NSC identifier, 220225) is a member of this chemical class.[4] While its specific pharmacological profile is not extensively documented in publicly available literature, its structural similarity to other biguanides strongly suggests a shared fundamental mechanism of action. This guide will, therefore, elucidate this common mechanism, providing a robust framework for understanding the likely biological activities of p-Methoxyphenylbiguanide.

The Primary Molecular Target: Mitochondrial Respiratory Complex I

The central and most widely accepted mechanism of action for biguanides is the inhibition of Complex I (NADH:ubiquinone oxidoreductase) of the mitochondrial electron transport chain.[5][6] Complex I is a large, multi-subunit enzyme responsible for oxidizing NADH produced from the Krebs cycle and fatty acid oxidation.[3] This process is coupled to the pumping of protons across the inner mitochondrial membrane, which generates the proton-motive force necessary for ATP synthesis.[3]

Biguanides are thought to accumulate in the mitochondrial matrix, driven by the large mitochondrial membrane potential. Once inside, they directly interact with and inhibit the function of Complex I.[7] This inhibition is not absolute but rather a partial and reversible dampening of the enzyme's activity. The consequence of this inhibition is a decrease in the overall rate of electron transport, leading to reduced oxygen consumption and, critically, a diminished capacity for ATP synthesis via oxidative phosphorylation.[8]

Logical Framework for Complex I Inhibition

The following diagram illustrates the position of Complex I in the electron transport chain and the inhibitory effect of biguanides.

Caption: Inhibition of Mitochondrial Complex I by Biguanides.

The Central Transducer: AMP-Activated Protein Kinase (AMPK)

The inhibition of mitochondrial respiration by biguanides leads to a critical shift in the cell's energy status. The reduced rate of ATP synthesis, coupled with ongoing ATP consumption by cellular processes, results in an increase in the intracellular concentrations of ADP and AMP. This rise in the AMP:ATP ratio is the key signal that activates AMP-activated protein kinase (AMPK).[1]

AMPK is a heterotrimeric enzyme that acts as a master sensor of cellular energy levels.[9] When activated by an elevated AMP:ATP ratio, AMPK initiates a cascade of events aimed at restoring energy homeostasis. It achieves this by phosphorylating a multitude of downstream enzymes and transcription factors, effectively switching on catabolic pathways that generate ATP while switching off anabolic pathways that consume ATP.[10] The activation of AMPK is a pivotal event that links the primary mitochondrial effect of biguanides to their wide-ranging metabolic consequences.[11]

Signaling Pathway: From Complex I to AMPK Activation

Caption: Core Signaling Cascade of Biguanide Action.

Key Physiological and Cellular Consequences

The activation of AMPK by biguanides orchestrates a variety of physiological responses that are beneficial in the context of metabolic diseases and are also being explored for their anti-cancer properties.

• Inhibition of Hepatic Gluconeogenesis: This is the primary mechanism behind the anti-hyperglycemic effect of biguanides.[12] Activated AMPK phosphorylates and inhibits key enzymes and transcription factors involved in the synthesis of glucose in the liver, thereby reducing hepatic glucose output.

• Increased Peripheral Glucose Uptake: AMPK activation promotes the translocation of GLUT4 glucose transporters to the cell surface in skeletal muscle and adipose tissue, enhancing glucose uptake from the bloodstream.

• Inhibition of mTORC1 Signaling: AMPK can directly phosphorylate and inhibit components of the mTORC1 pathway, a central regulator of cell growth and proliferation.[10] This action is the basis for the ongoing investigation of biguanides as potential anti-cancer agents.[6]

Quantitative Data Comparison of Common Biguanides

Compound	Target	Metric	Value	Reference Context
Metformin	Mitochondrial Complex I	IC50	~10-50 mM	In isolated mitochondria; cellular effects seen at lower concentrations due to accumulation.
Phenformin	Mitochondrial Complex I	IC50	~0.1-1 mM	Significantly more potent than metformin, correlating with higher lipophilicity and greater mitochondrial accumulation.[3]
Metformin	AMPK Activation	EC50	Varies (µM to mM)	Highly cell-type and condition dependent.
Phenformin	AMPK Activation	EC50	Varies (µM)	Generally activates AMPK at lower concentrations than metformin.

Experimental Protocols for Elucidating the Mechanism of Action

The trustworthiness of the proposed mechanism rests on a foundation of reproducible experimental evidence. Below are step-by-step methodologies for key experiments used to validate the action of biguanides.

Protocol 1: Measurement of Cellular Oxygen Consumption Rate (OCR)

This protocol assesses the effect of a compound on mitochondrial respiration in intact cells.

Objective: To determine if p-Methoxyphenylbiguanide inhibits mitochondrial respiration.

Methodology:

• Cell Culture: Plate cells of interest (e.g., HepG2 liver cells, C2C12 myotubes) in a Seahorse XF Cell Culture Microplate at an appropriate density and allow them to adhere overnight.

• Assay Medium Preparation: Prepare a suitable assay medium (e.g., DMEM without bicarbonate) supplemented with substrates for mitochondrial respiration, such as glucose, pyruvate, and glutamine.

• Compound Preparation: Prepare a stock solution of p-Methoxyphenylbiguanide in a suitable solvent (e.g., water or DMSO). Prepare serial dilutions to be injected during the assay.

• Seahorse XF Analyzer Assay: a. Calibrate the Seahorse XF Analyzer sensor cartridge. b. Replace the cell culture medium with the prepared assay medium and incubate the cells in a CO2-free incubator for 1 hour. c. Load the injection ports of the sensor cartridge with the test compound (p-Methoxyphenylbiguanide), an ATP synthase inhibitor (oligomycin), a mitochondrial uncoupler (FCCP), and Complex I/III inhibitors (rotenone/antimycin A). d. Place the cell plate in the Seahorse XF Analyzer and initiate the assay protocol.

• Data Analysis: The instrument measures the oxygen consumption rate (OCR) in real-time. The basal OCR, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration can be calculated. A dose-dependent decrease in basal OCR following injection of p-Methoxyphenylbiguanide would indicate inhibition of mitochondrial respiration.

Workflow for OCR Measurement

Caption: Experimental Workflow for Cellular Respiration Analysis.

Protocol 2: Western Blotting for AMPK Activation

This protocol directly measures the activation of AMPK by detecting its phosphorylation status.

Objective: To determine if p-Methoxyphenylbiguanide activates AMPK.

Methodology:

• Cell Treatment: Culture cells to ~80% confluency. Treat the cells with varying concentrations of p-Methoxyphenylbiguanide for a specified time (e.g., 1-24 hours). Include a vehicle-only control.

• Protein Extraction: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting: a. Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. b. Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated AMPK (at Thr172). In parallel, probe a separate membrane or strip and re-probe the same membrane for total AMPK as a loading control. c. Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate. Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. An increase in the ratio of phosphorylated AMPK to total AMPK in treated cells compared to control cells indicates AMPK activation.

Conclusion

The mechanism of action of p-Methoxyphenylbiguanide, inferred from the extensive research on its class, is centered on the inhibition of mitochondrial Complex I. This primary action disrupts cellular energy balance, leading to the activation of the master metabolic regulator, AMPK. The subsequent signaling cascade results in reduced hepatic glucose production and increased peripheral glucose uptake, which are the hallmarks of the therapeutic effects of biguanides. This guide provides a foundational understanding and the experimental tools necessary for researchers to further investigate the specific properties of p-Methoxyphenylbiguanide and other novel biguanide derivatives.

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An In-Depth Technical Guide to the Solubility and Stability of p-Methoxyphenylbiguanide

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Methoxyphenylbiguanide is a member of the biguanide class of compounds, which has been a cornerstone in the management of type 2 diabetes for decades.[1] The parent compound, biguanide, is a highly basic and water-soluble molecule.[2] The therapeutic efficacy and safety of any pharmaceutical agent are intrinsically linked to its physicochemical properties, with solubility and stability being paramount. This technical guide provides a comprehensive overview of the critical aspects of solubility and stability for p-Methoxyphenylbiguanide, offering both theoretical insights and practical, field-proven methodologies for its characterization. While specific experimental data for p-Methoxyphenylbiguanide is not extensively available in the public domain, this guide will equip researchers with the necessary protocols and understanding to conduct a thorough evaluation.

Physicochemical Properties of p-Methoxyphenylbiguanide: A Theoretical Overview

A foundational understanding of the physicochemical properties of p-Methoxyphenylbiguanide is essential for predicting its behavior in various solvent systems and under different stress conditions.

Molecular Structure and Functional Groups

p-Methoxyphenylbiguanide possesses a biguanide moiety linked to a p-methoxyphenyl group. The biguanide group is characterized by two connected guanidine units and is highly basic due to the presence of multiple nitrogen atoms capable of accepting protons.[3] The p-methoxyphenyl group introduces a degree of lipophilicity and can influence the electronic properties of the biguanide moiety.

Predicted Physicochemical Parameters

While experimental data is scarce, computational models can provide valuable estimates for key parameters.

Parameter	Predicted Value/Information	Implication for Solubility and Stability
Molecular Formula	C₉H₁₃N₅O	-
Molecular Weight	207.23 g/mol	Influences diffusion and solubility limits.
pKa	Not experimentally determined for p-Methoxyphenylbiguanide. The parent biguanide has pKa values of 3.07 and 13.25.[2] Metformin has a pKa of 12.4.[1] Given the electron-donating nature of the methoxy group, the pKa of p-Methoxyphenylbiguanide is expected to be in a similar range, indicating it will be predominantly protonated and positively charged at physiological pH.	The highly basic nature suggests that solubility will be pH-dependent, with higher solubility in acidic to neutral aqueous solutions. The stability will also be pH-sensitive, with potential for hydrolysis at extreme pH values.
logP (Octanol-Water Partition Coefficient)	Predicted XlogP of -0.1.[4] For comparison, the logP of metformin is -2.6,[1] and phenformin is -0.84.[5]	The negative logP value suggests that p-Methoxyphenylbiguanide is hydrophilic and likely to have good aqueous solubility. The methoxyphenyl group makes it slightly more lipophilic than metformin.
Melting Point	Not experimentally determined. The melting point of the parent biguanide is 130 °C (decomposes at 142 °C).[2] Phenylbiguanide has a melting point of 135-142 °C.[6]	A relatively high melting point would suggest strong intermolecular forces in the solid state, which can influence the dissolution rate.

Solubility Profiling of p-Methoxyphenylbiguanide

Determining the solubility of p-Methoxyphenylbiguanide across a range of solvents and pH conditions is a critical step in pre-formulation and formulation development.

Causality Behind Solvent Selection

The choice of solvents for solubility studies should be guided by their relevance to pharmaceutical processing and physiological conditions. A diverse set of solvents with varying polarities and hydrogen bonding capabilities should be employed to build a comprehensive solubility profile.

• Water: The primary solvent for biological systems and many pharmaceutical formulations.

• pH Buffers (pH 1.2, 4.5, 6.8, 7.4): To mimic the pH environment of the gastrointestinal tract and to assess the pH-dependent solubility of the ionizable biguanide moiety.

• Methanol and Ethanol: Common organic solvents used in synthesis, purification, and as co-solvents in formulations. Their polarity and hydrogen bonding capacity make them good candidates for dissolving biguanides.

• Acetonitrile: A polar aprotic solvent often used in analytical chromatography.

• Acetone: A polar aprotic solvent with different hydrogen bonding characteristics than alcohols.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining thermodynamic solubility.

Step-by-Step Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of p-Methoxyphenylbiguanide to a series of vials, each containing a known volume of the selected solvent (e.g., water, pH buffers, ethanol). The presence of undissolved solid is crucial.

• Equilibration:

  • Seal the vials and place them in a constant temperature shaker bath (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand to let the excess solid settle.

  • Carefully withdraw a clear aliquot of the supernatant.

  • Immediately filter the aliquot through a suitable syringe filter (e.g., 0.45 µm PTFE or PVDF) to remove any undissolved particles.

• Quantification:

  • Dilute the filtered sample with an appropriate solvent to a concentration within the linear range of a validated analytical method.

  • Analyze the concentration of p-Methoxyphenylbiguanide using a validated stability-indicating HPLC-UV method.

Data Presentation: Template for Solubility Data of p-Methoxyphenylbiguanide

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Water	25	Experimental Data	Calculated Data
Water	37	Experimental Data	Calculated Data
pH 1.2 Buffer	37	Experimental Data	Calculated Data
pH 4.5 Buffer	37	Experimental Data	Calculated Data
pH 6.8 Buffer	37	Experimental Data	Calculated Data
pH 7.4 Buffer	37	Experimental Data	Calculated Data
Methanol	25	Experimental Data	Calculated Data
Ethanol	25	Experimental Data	Calculated Data
Acetonitrile	25	Experimental Data	Calculated Data
Acetone	25	Experimental Data	Calculated Data

Visualization: Logical Workflow for Solubility Determination

Caption: Workflow for Equilibrium Solubility Determination.

Stability Assessment of p-Methoxyphenylbiguanide

A thorough understanding of the stability of p-Methoxyphenylbiguanide under various stress conditions is crucial for determining its shelf-life, storage conditions, and potential degradation pathways.

Forced Degradation (Stress Testing)

Forced degradation studies are essential to identify potential degradation products and to develop a stability-indicating analytical method.[7]

Experimental Protocol: Forced Degradation Studies

• Stock Solution Preparation:

  • Prepare a stock solution of p-Methoxyphenylbiguanide in a suitable solvent (e.g., water or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl and 1 M HCl. Store at room temperature and 60°C.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH and 1 M NaOH. Store at room temperature and 60°C.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% and 30% hydrogen peroxide. Store at room temperature, protected from light.

  • Thermal Degradation: Store the solid drug substance and the stock solution at elevated temperatures (e.g., 60°C, 80°C).

  • Photostability: Expose the solid drug substance and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

• Time Points:

  • Sample at appropriate time points (e.g., 0, 2, 4, 8, 24, 48 hours) for each stress condition.

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a validated stability-indicating HPLC method to determine the remaining concentration of p-Methoxyphenylbiguanide and to detect any degradation products.

Data Presentation: Template for Forced Degradation Results

Stress Condition	Time (hours)	p-Methoxyphenylbiguanide Remaining (%)	Peak Area of Degradation Product 1 (%)	Peak Area of Degradation Product 2 (%)
0.1 M HCl, 60°C	0	100	0	0
8	Experimental Data	Experimental Data	Experimental Data
24	Experimental Data	Experimental Data	Experimental Data
0.1 M NaOH, 60°C	0	100	0	0
8	Experimental Data	Experimental Data	Experimental Data
24	Experimental Data	Experimental Data	Experimental Data
3% H₂O₂, RT	0	100	0	0
8	Experimental Data	Experimental Data	Experimental Data
24	Experimental Data	Experimental Data	Experimental Data

Potential Degradation Pathways

Based on the structure of p-Methoxyphenylbiguanide and the known degradation of other biguanides and methoxyphenyl compounds, the following pathways are plausible:

• Hydrolysis: The biguanide linkage may be susceptible to hydrolysis under strong acidic or basic conditions, potentially leading to the formation of p-methoxyphenylguanidine and other related compounds.

• Oxidation: The methoxy group on the phenyl ring could be a site for oxidative degradation, potentially forming a phenol or other oxidized species. The biguanide moiety itself could also be susceptible to oxidation.

Visualization: Potential Degradation Pathways

Caption: Plausible Degradation Pathways of p-Methoxyphenylbiguanide.

Analytical Methodologies

A robust and validated analytical method is the cornerstone of accurate solubility and stability studies. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable technique for the analysis of biguanides.[8][9]

Recommended HPLC Method Parameters

• Column: A C18 reversed-phase column is generally suitable.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol). The pH of the mobile phase should be controlled to ensure consistent retention and peak shape of the basic biguanide.

• Detection: UV detection at a wavelength where p-Methoxyphenylbiguanide exhibits significant absorbance (likely in the range of 230-240 nm, characteristic of the phenylbiguanide chromophore).

• Method Validation: The analytical method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is stability-indicating.

Long-Term Stability Studies

Long-term stability studies under ICH-recommended storage conditions are required to establish the shelf-life and appropriate storage conditions for the drug substance and its formulated product.

Experimental Protocol: Long-Term Stability Study

• Batch Selection: Use at least three primary batches of p-Methoxyphenylbiguanide.

• Storage Conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Testing Frequency:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, 36 months.

  • Accelerated: 0, 3, 6 months.

• Parameters to be Tested:

  • Appearance

  • Assay (potency)

  • Degradation products/impurities

  • Moisture content

Conclusion

This technical guide provides a comprehensive framework for the systematic evaluation of the solubility and stability of p-Methoxyphenylbiguanide. While specific experimental data for this compound remains limited in publicly accessible literature, the detailed protocols and theoretical considerations presented herein offer a robust roadmap for researchers and drug development professionals. By following these guidelines, a thorough understanding of the physicochemical properties of p-Methoxyphenylbiguanide can be achieved, which is essential for its successful development into a safe and effective pharmaceutical product. The generation of such data will be a valuable contribution to the scientific community and will facilitate the rational design of formulations and the establishment of appropriate storage and handling procedures.

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• Biguanide–transition metals complexes as potential drug for hyperglycemia treatment. (2016). RSC Advances, 6(106), 104595-104604.
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Spectroscopic Elucidation of p-Methoxyphenylbiguanide: A Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic data for p-Methoxyphenylbiguanide, a compound of interest in medicinal chemistry and drug development. Designed for researchers, scientists, and professionals in the pharmaceutical industry, this document offers an in-depth exploration of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data integral to the structural confirmation and characterization of this molecule. Our approach emphasizes the causal relationships behind experimental observations and establishes a framework for the self-validating interpretation of spectroscopic results.

Introduction: The Structural Framework of p-Methoxyphenylbiguanide

p-Methoxyphenylbiguanide belongs to the biguanide class of compounds, which are characterized by a chain of two guanidine units. The presence of a p-methoxyphenyl substituent significantly influences the electronic environment and, consequently, the spectroscopic signature of the molecule. A thorough understanding of its spectral properties is paramount for quality control, metabolic studies, and the rational design of new derivatives.

The molecular structure of p-Methoxyphenylbiguanide, with the systematic IUPAC name N-(4-methoxyphenyl)imidodicarbonimidic diamide, is presented below.[1] This structure forms the basis for all subsequent spectroscopic interpretation.

Figure 1: Molecular Structure of p-Methoxyphenylbiguanide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms.

¹H NMR Spectroscopy: Probing the Proton Environment

Experimental Protocol: A standard ¹H NMR spectrum would be acquired by dissolving the sample in a deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄, to avoid signal overlap from the solvent. Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).[2]

Expected ¹H NMR Data and Interpretation:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~3.7-3.8	Singlet	3H	-OCH₃	The protons of the methoxy group are chemically equivalent and do not have any adjacent protons to couple with, resulting in a singlet. Their chemical shift is characteristic of methoxy groups attached to an aromatic ring.
~6.8-7.0	Doublet	2H	Ar-H (ortho to -OCH₃)	These aromatic protons are ortho to the electron-donating methoxy group, which shields them and shifts their signal upfield. They appear as a doublet due to coupling with the meta protons.
~7.0-7.2	Doublet	2H	Ar-H (meta to -OCH₃)	These aromatic protons are meta to the methoxy group and ortho to the biguanide substituent. Their chemical shift is influenced by both groups. They appear as a doublet due to coupling with the ortho protons.
~6.5-7.5	Broad Singlet	5H	-NH, -NH₂	The protons on the nitrogen atoms of the biguanide moiety are exchangeable and often exhibit broad signals. Their chemical shifts can vary depending on the solvent and concentration. The integration corresponds to the five N-H protons.[3]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Experimental Protocol: A proton-decoupled ¹³C NMR spectrum is typically acquired to simplify the spectrum to one peak per unique carbon atom.[4] The same deuterated solvent and internal standard as in ¹H NMR are used.

Expected ¹³C NMR Data and Interpretation:

Chemical Shift (δ, ppm)	Assignment	Rationale
~55-56	-OCH₃	The carbon of the methoxy group typically resonates in this region. Its chemical shift can be indicative of its electronic environment.[5]
~114-115	Ar-C (ortho to -OCH₃)	These aromatic carbons are shielded by the electron-donating methoxy group, causing them to appear at a higher field (lower ppm).
~120-122	Ar-C (meta to -OCH₃)	These aromatic carbons are less affected by the methoxy group compared to the ortho and para positions.
~150-152	Ar-C (ipso, attached to -NH)	The carbon atom directly attached to the biguanide nitrogen is deshielded.
~155-157	Ar-C (ipso, attached to -OCH₃)	The carbon atom directly attached to the oxygen of the methoxy group is significantly deshielded.
~158-165	C=N (Biguanide)	The carbon atoms of the C=N double bonds in the biguanide moiety are expected to resonate in this downfield region due to the electronegativity of the attached nitrogen atoms.[3]

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to bond vibrations.

Experimental Protocol: The IR spectrum can be obtained using a potassium bromide (KBr) pellet or an Attenuated Total Reflectance (ATR) accessory. The solid sample is mixed with KBr powder and pressed into a thin pellet, or placed directly on the ATR crystal.

Expected IR Absorption Bands and Interpretation:

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group	Rationale
3100-3400	Strong, Broad	N-H Stretch	-NH, -NH₂	The N-H stretching vibrations of the primary and secondary amines in the biguanide moiety give rise to a strong and broad absorption band in this region.[3]
2850-3000	Medium	C-H Stretch	Aromatic & Aliphatic	This region corresponds to the C-H stretching vibrations of the aromatic ring and the methyl group of the methoxy substituent.[6]
1480-1660	Strong	C=N Stretch	Biguanide	The C=N double bond stretching vibration in the biguanide core results in a strong absorption in this range.[3]
~1600 & ~1500	Medium	C=C Stretch	Aromatic Ring	These two bands are characteristic of the carbon-carbon stretching vibrations within the aromatic ring.
~1240	Strong	C-O Stretch	Aryl Ether	The stretching vibration of the aryl-O bond in the methoxy group typically appears as a strong band in this region.
~1170	Medium	C-N Stretch	Biguanide	A characteristic absorption for the C-N single bonds within the biguanide structure is expected in this region.[3]
~830	Strong	C-H Bend	p-disubstituted Aromatic	This strong out-of-plane C-H bending vibration is indicative of a 1,4-disubstituted (para) aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules, providing information about the molecular weight and elemental composition.

Experimental Protocol: A suitable ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), would be employed to generate ions of p-Methoxyphenylbiguanide. ESI is particularly well-suited for polar molecules like biguanides. The resulting ions are then analyzed by a mass analyzer (e.g., quadrupole, time-of-flight).

Expected Mass Spectrometry Data and Interpretation:

• Molecular Formula: C₉H₁₃N₅O[1]

• Molecular Weight: 207.23 g/mol [1]

• Expected Molecular Ion Peak: In positive ion mode ESI-MS, the protonated molecule [M+H]⁺ would be observed at an m/z of approximately 208.24.

• Fragmentation Pattern: The fragmentation of the molecular ion would provide further structural information. Common fragmentation pathways for biguanides involve the cleavage of the C-N and N-N bonds. Expected fragment ions could include the loss of ammonia (NH₃), cyanamide (CH₂N₂), and the formation of the p-methoxyanilinium ion.

Summary of Spectroscopic Data

Technique	Key Data Points	Interpretation
¹H NMR	δ 3.7-3.8 (s, 3H), 6.8-7.0 (d, 2H), 7.0-7.2 (d, 2H), 6.5-7.5 (br s, 5H)	Confirms the presence of a p-methoxyphenyl group and five N-H protons.
¹³C NMR	δ 55-56, 114-115, 120-122, 150-152, 155-157, 158-165	Elucidates the carbon skeleton, including the methoxy, aromatic, and biguanide carbons.
IR	3100-3400 cm⁻¹ (N-H), 1480-1660 cm⁻¹ (C=N), ~1240 cm⁻¹ (C-O), ~830 cm⁻¹ (p-subst.)	Identifies key functional groups: amines, imines, aryl ether, and p-disubstituted benzene ring.
MS (ESI+)	m/z ≈ 208.24 ([M+H]⁺)	Confirms the molecular weight of the compound.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and self-validating framework for the structural confirmation of p-Methoxyphenylbiguanide. Each technique offers complementary information, allowing for an unambiguous assignment of the molecular structure. The data presented in this guide, based on established spectroscopic principles and data from related compounds, serves as a reliable reference for researchers engaged in the synthesis, analysis, and development of biguanide-based therapeutic agents.

References

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Protocols & Analytical Methods

Application Notes and Protocols for the Crystallization of p-Methoxyphenylbiguanide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Crystalline Form in Drug Development

p-Methoxyphenylbiguanide is a compound of significant interest within the broader class of biguanides, which includes the widely-used antidiabetic drug, metformin. The solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance, governing critical parameters such as stability, solubility, dissolution rate, and bioavailability. Consequently, the ability to reliably produce a specific and highly pure crystalline form of p-Methoxyphenylbiguanide is a cornerstone of its development.

This document provides a comprehensive guide to the crystallization of p-Methoxyphenylbiguanide, offering not just procedural steps, but also the underlying scientific rationale to empower researchers to adapt and optimize these methods. The protocols described herein are designed to be self-validating, with an emphasis on achieving reproducible results.

I. Fundamental Principles of Crystallization

Crystallization is a thermodynamic process driven by supersaturation, a state where the concentration of a solute in a solution exceeds its equilibrium solubility. The generation of a supersaturated state is the critical first step, which can be achieved through several methods:

• Cooling Crystallization: This is one of the most common techniques and relies on the principle that the solubility of most compounds, including p-Methoxyphenylbiguanide, decreases as the temperature of the solvent is lowered.[1] By dissolving the compound in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution and then gradually cooling it, a state of supersaturation is induced, leading to nucleation and crystal growth.

• Anti-Solvent Addition: This method involves the addition of a solvent in which the compound of interest is poorly soluble (the "anti-solvent") to a solution where the compound is readily dissolved. This alters the overall solvent composition, reducing the solubility of the compound and thereby inducing supersaturation.

• Solvent Evaporation: By slowly evaporating the solvent from a solution, the concentration of the solute increases. Once the concentration surpasses the solubility limit, the solution becomes supersaturated, and crystallization can occur. This method is particularly useful for obtaining high-quality single crystals for structural analysis.[2][3]

The choice of solvent is arguably the most critical parameter in any crystallization process. An ideal solvent will exhibit a significant difference in the solubility of the target compound over the desired temperature range for cooling crystallization. For anti-solvent crystallization, the solute should be highly soluble in the primary solvent and poorly soluble in the anti-solvent, with the two solvents being miscible.

II. Pre-Crystallization Considerations: Synthesis and Purification

It is imperative to begin with a high-purity starting material. The synthesis of arylbiguanides is well-documented and can be achieved through the reaction of an appropriate amine with cyanoguanidine.[4] Purification is often accomplished by forming the hydrochloride salt, which tends to be a stable, crystalline solid.[2][3]

III. Experimental Protocols for the Crystallization of p-Methoxyphenylbiguanide

The following protocols are provided as robust starting points for the crystallization of p-Methoxyphenylbiguanide, likely in its hydrochloride salt form. Optimization of these parameters will be necessary to achieve the desired crystal habit, size distribution, and yield.

Protocol 1: Cooling Crystallization from an Aqueous Alcohol Solution

This protocol is a standard method for the crystallization of polar, water-soluble compounds like biguanide salts.

Step-by-Step Methodology:

• Solvent Selection: Begin with a binary solvent system, such as 90% ethanol / 10% water (v/v). The presence of water can enhance the solubility of the hydrochloride salt at elevated temperatures.

• Dissolution: In a jacketed glass reactor equipped with an overhead stirrer and a temperature probe, add the crude p-Methoxyphenylbiguanide hydrochloride to the solvent mixture. A starting concentration of 100-200 mg/mL is recommended.

• Heating: Gently heat the mixture to 60-70 °C with continuous stirring until all the solid has dissolved. Visually inspect the solution to ensure it is clear.

• Hot Filtration (Optional but Recommended): If any particulate matter is present, perform a hot filtration through a pre-warmed filter to remove insoluble impurities.

• Controlled Cooling: Program the reactor to cool the solution at a slow, linear rate, for example, 5-10 °C per hour. A slower cooling rate generally promotes the growth of larger, more well-defined crystals.

• Crystal Slurry Maturation: Once the target temperature (e.g., 5 °C) is reached, hold the slurry at this temperature with gentle stirring for 2-4 hours to allow for complete crystallization.

• Isolation: Isolate the crystals by filtration under vacuum.

• Washing: Wash the filter cake with a small amount of the cold crystallization solvent to remove any residual soluble impurities.

• Drying: Dry the crystals in a vacuum oven at a suitable temperature (e.g., 40-50 °C) until a constant weight is achieved.

Causality Behind Experimental Choices:

• The use of an aqueous alcohol solution balances the polarity to achieve good solubility at higher temperatures while ensuring lower solubility upon cooling.

• Controlled cooling is crucial to avoid rapid precipitation, which can lead to the formation of small, impure crystals or an amorphous solid.

Diagram of Cooling Crystallization Workflow

Caption: Workflow for cooling crystallization of p-Methoxyphenylbiguanide.

Protocol 2: Anti-Solvent Crystallization

This method is advantageous when a suitable single solvent for cooling crystallization cannot be identified. It often results in high yields.

Step-by-Step Methodology:

• Solvent System Selection: A good starting point is methanol as the solvent and acetone as the anti-solvent. Biguanide derivatives have been shown to crystallize from methanol/acetone mixtures.[2][3]

• Dissolution: Dissolve the crude p-Methoxyphenylbiguanide hydrochloride in a minimal amount of methanol at room temperature to create a concentrated solution.

• Anti-Solvent Addition: While stirring the solution, slowly add acetone. The addition rate should be controlled to maintain a state of slight supersaturation. A starting point is a 1:3 to 1:5 ratio of methanol to acetone.

• Induction of Crystallization: If crystals do not form spontaneously, seeding with a small amount of previously obtained crystals or gentle scratching of the inner wall of the vessel can induce nucleation.

• Maturation: Allow the resulting slurry to stir at room temperature for 1-2 hours to ensure complete crystallization.

• Cooling (Optional): To further increase the yield, the slurry can be cooled to a lower temperature (e.g., 0-5 °C) and held for an additional hour.

• Isolation and Drying: Follow steps 7-9 from Protocol 1.

Causality Behind Experimental Choices:

• Methanol is a good solvent for many polar organic salts, while acetone is a common anti-solvent due to its lower polarity and miscibility with methanol.

• The slow addition of the anti-solvent is critical for controlling the level of supersaturation, which in turn influences the crystal size and purity.

Diagram of Anti-Solvent Crystallization Workflow

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• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Investigation of p-Methoxyphenylbiguanide in Cell Culture Experiments

Introduction: The Therapeutic Potential of Biguanides in Oncology

The biguanide class of molecules, historically recognized for its cornerstone role in the management of type 2 diabetes with metformin, is undergoing a significant renaissance in the field of oncology. A substantial body of preclinical and epidemiological evidence has illuminated the anticancer properties of biguanides, suggesting their potential to be repurposed as therapeutic agents. These compounds are known to modulate cellular metabolism and signaling pathways that are fundamental to cancer cell proliferation and survival.[1] While metformin and phenformin have been the primary focus of these investigations, there is a growing interest in exploring the therapeutic window of other biguanide derivatives.[2]

p-Methoxyphenylbiguanide (p-MPBG) is one such derivative. Although direct and extensive research on the specific anticancer effects of p-MPBG is still emerging, its structural similarity to other pharmacologically active biguanides provides a strong rationale for its investigation as a potential anticancer agent. The presence of the methoxyphenyl group may influence its lipophilicity and cellular uptake, potentially leading to a distinct pharmacological profile.[3]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the in vitro anticancer effects of p-Methoxyphenylbiguanide. The protocols outlined herein are designed to be self-validating and are grounded in established methodologies for characterizing novel anticancer compounds.

Hypothesized Mechanism of Action: A Framework for Investigation

Based on the known mechanisms of other biguanides, the anticancer activity of p-MPBG is likely to be multifactorial.[1] The primary hypothesized mechanism involves the disruption of cellular energetics, leading to the activation of the AMP-activated protein kinase (AMPK) pathway.[4][5] Activated AMPK can then phosphorylate and inhibit the mammalian target of rapamycin (mTOR), a key regulator of cell growth and proliferation.[6][7] This inhibition of the mTOR pathway can lead to a downstream cascade of events including cell cycle arrest and induction of apoptosis.[5][8]

Furthermore, biguanides have been shown to induce apoptosis through both intrinsic (mitochondrial) and extrinsic pathways.[8][9] This can involve the regulation of pro- and anti-apoptotic proteins and the activation of caspases.[10] The effect of p-MPBG on the cell cycle, potentially causing arrest at specific checkpoints, is another critical area for investigation.[11][12]

Experimental Protocols

Preparation of p-Methoxyphenylbiguanide Stock Solutions

Rationale: The accurate preparation and storage of the compound are critical for reproducible experimental outcomes. The choice of solvent should ensure complete dissolution and compatibility with cell culture media at the final working concentrations.

Materials:

• p-Methoxyphenylbiguanide (p-MPBG) powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

• Sterile filtration unit (0.22 µm)

Protocol:

• Molar Mass: The molecular formula for p-Methoxyphenylbiguanide is C9H13N5O, with a molar mass of approximately 207.23 g/mol .

• Stock Solution Preparation (e.g., 100 mM):

  • Tare a sterile microcentrifuge tube on an analytical balance.

  • Carefully weigh out 20.72 mg of p-MPBG powder into the tube.

  • Add 1 mL of sterile DMSO to the tube.

  • Vortex thoroughly until the powder is completely dissolved. A brief sonication may be used if necessary.

  • Sterile-filter the stock solution using a 0.22 µm syringe filter into a fresh, sterile tube.

• Aliquoting and Storage:

  • Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

Cell Viability and Cytotoxicity Assays

Rationale: The initial step in characterizing a potential anticancer compound is to determine its effect on cell viability and to calculate its half-maximal inhibitory concentration (IC50). Tetrazolium-based assays like MTT or WST-8 are reliable methods that measure metabolic activity as an indicator of cell viability.[13]

Materials:

• Cancer cell lines of interest (e.g., MCF-7 breast cancer, A549 lung cancer, U-87 glioblastoma)

• Complete cell culture medium

• 96-well cell culture plates

• p-MPBG stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-8 (2-(2-methoxy-4-nitrophenyl)-3-(4-nitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium) reagent

• Solubilization buffer (for MTT assay)

• Microplate reader

Protocol (MTT Assay):

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of p-MPBG in complete medium from the stock solution. A typical concentration range to start with is 0.1 µM to 1000 µM.

  • Include a vehicle control (DMSO at the highest concentration used for the drug dilutions) and a no-treatment control.

  • Carefully remove the medium from the wells and add 100 µL of the diluted p-MPBG or control medium.

  • Incubate for 24, 48, and 72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Mix gently on a plate shaker to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of the p-MPBG concentration to determine the IC50 value using non-linear regression analysis.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

Rationale: To determine if the observed cytotoxicity is due to apoptosis, Annexin V/PI staining followed by flow cytometry is the gold standard. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, thus identifying late apoptotic and necrotic cells.[14]

Materials:

• Cancer cell lines

• 6-well cell culture plates

• p-MPBG stock solution

• Annexin V-FITC/PI apoptosis detection kit

• Binding buffer

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with p-MPBG at concentrations around the determined IC50 value (e.g., 0.5x IC50, 1x IC50, 2x IC50) for 24 or 48 hours. Include a vehicle control.

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells.

  • Wash the cells with cold PBS and centrifuge at a low speed.

  • Resuspend the cell pellet in 100 µL of binding buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of binding buffer to each sample.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Four populations of cells will be distinguishable:

    • Viable cells (Annexin V-, PI-)

    • Early apoptotic cells (Annexin V+, PI-)

    • Late apoptotic/necrotic cells (Annexin V+, PI+)

    • Necrotic cells (Annexin V-, PI+)

• Data Interpretation: A significant increase in the percentage of Annexin V-positive cells in the p-MPBG-treated groups compared to the control indicates the induction of apoptosis.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

Rationale: To investigate if p-MPBG affects cell cycle progression, flow cytometry analysis of PI-stained cells is performed. PI stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[3][15]

Materials:

• Cancer cell lines

• 6-well cell culture plates

• p-MPBG stock solution

• Cold 70% ethanol

• PBS

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with p-MPBG at relevant concentrations (e.g., IC50) for a defined period (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization.

  • Wash with cold PBS and resuspend the cell pellet in 500 µL of PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at 4°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • The DNA content will be displayed as a histogram, from which the percentage of cells in G0/G1, S, and G2/M phases can be determined using cell cycle analysis software.

• Data Interpretation: An accumulation of cells in a specific phase of the cell cycle in the treated groups compared to the control suggests that p-MPBG induces cell cycle arrest at that checkpoint.[8]

Data Presentation

Table 1: Example IC50 Values of p-MPBG in Various Cancer Cell Lines after 48h Treatment

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	Data to be determined
A549	Lung Carcinoma	Data to be determined
U-87	Glioblastoma	Data to be determined
PC-3	Prostate Cancer	Data to be determined

Note: The above table is a template for presenting experimentally determined data.

Visualization of Pathways and Workflows

Caption: Hypothesized signaling pathway of p-Methoxyphenylbiguanide.

Caption: Experimental workflow for determining cytotoxicity.

References

• Anticancer Activity of Two Novel Hydroxylated Biphenyl Compounds toward Malignant Melanoma Cells. PMC - NIH.[Link]

• Modulating p-AMPK/mTOR Pathway of Mitochondrial Dysfunction Caused by MTERF1 Abnormal Expression in Colorectal Cancer Cells. MDPI.[Link]

• The Mechanism of Action of Biguanides: New Answers to a Complex Question. PubMed.[Link]

• Methoxyphenyl chalcone sensitizes aggressive epithelial cancer to cisplatin through apoptosis induction and cancer stem cell eradication. PubMed.[Link]

• The Mechanism of Action of Biguanides: New Answers to a Complex Question. PMC.[Link]

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• Nicotinamide-based diamides derivatives as potential cytotoxic agents: synthesis and biological evaluation. PMC - PubMed Central.[Link]

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Application Notes & Protocols: A Framework for the Preclinical Evaluation of p-Methoxyphenylbiguanide in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive framework for the in vivo administration and evaluation of p-Methoxyphenylbiguanide (p-MPBG), a member of the biguanide class of compounds. Given the limited specific literature on p-MPBG, this guide establishes protocols by drawing from the extensive research on well-characterized biguanides like metformin and phenformin.[1][2][3][4] It offers a robust starting point for researchers aiming to characterize the pharmacokinetics, pharmacodynamics, and therapeutic potential of p-MPBG in rodent models. The protocols herein are designed as self-validating systems, emphasizing appropriate controls, methodological rigor, and the causal reasoning behind experimental choices.

Introduction to p-Methoxyphenylbiguanide and the Biguanide Class

The biguanide class of drugs, most notably metformin, represents a cornerstone in the management of type 2 diabetes.[2][3] These agents primarily exert their antihyperglycemic effects by suppressing hepatic glucose production and enhancing peripheral glucose uptake and utilization.[5] p-Methoxyphenylbiguanide (p-MPBG) is an analogue within this class, characterized by a methoxyphenyl group.[6] While its specific biological activities are not extensively documented, its structural similarity to other biguanides suggests a potential role in modulating glucose metabolism.

This guide provides the necessary theoretical background and practical, step-by-step protocols to initiate a thorough preclinical investigation of p-MPBG in common animal models.

Physicochemical Properties of p-Methoxyphenylbiguanide

A fundamental understanding of the test article's properties is critical for accurate formulation and dosing. Biguanides are generally polar, hydrophilic molecules.[1]

Property	Value	Source
Chemical Name	1-(4-methoxyphenyl)biguanide	[6]
Molecular Formula	C₉H₁₃N₅O	[6]
Molecular Weight	207.23 g/mol	[6]
Predicted Solubility	High in aqueous media	[1]

Postulated Mechanism of Action: A Biguanide Perspective

The primary mechanism of action for biguanides like metformin involves the inhibition of mitochondrial respiratory chain complex I in hepatocytes. This leads to a decrease in cellular ATP levels and a corresponding increase in the AMP:ATP ratio. The elevated AMP levels activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. However, it is noteworthy that some studies have challenged the absolute requirement of AMPK for metformin's glucose-lowering effects, suggesting alternative pathways may also be involved.[1]

Activated AMPK phosphorylates downstream targets, leading to:

• Inhibition of Hepatic Gluconeogenesis: Suppression of key gluconeogenic enzymes.

• Increased Glucose Uptake: Promotion of glucose transporter 4 (GLUT4) translocation to the plasma membrane in muscle cells, enhancing glucose uptake from circulation.[7]

The investigation of p-MPBG should aim to confirm whether it operates through this canonical pathway.

Figure 1: Postulated signaling pathway for biguanides like p-MPBG.

Foundational Protocol: Pharmacokinetic (PK) Profiling

Before conducting efficacy studies, determining the pharmacokinetic profile (Cmax, Tmax, T½, AUC) of p-MPBG is essential for designing a rational dosing regimen. A pilot PK study in rats is recommended.

Rationale: Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) prevents misinterpretation of pharmacodynamic data. For instance, poor oral bioavailability might necessitate higher oral doses or a different administration route. The methoxy- group on p-MPBG may be subject to O-demethylation or other metabolic processes that influence its half-life and clearance.[8][9]

Table 2: Example Pharmacokinetic Parameters of Related Compounds in Rodents

This table provides context from related molecules to help frame expectations for a novel biguanide study.

Compound	Animal Model	Dose & Route	Cmax	Tmax	T½	Reference
Phenformin	Human (data for context)	100 mg, Oral	0.72 µM	3 h	11 h	[1]
(R,R)-MFen *	Rat	IV	~300 nmol/ml AUC	N/A	152.9 min	[8]
Posiphen	Mouse	Oral	939 ng/mL	0.5 h	N/A	[10]
Methoxphenidine	Rat	Subcutaneous	~1000 ng/mL	0.5 h	2.15 h	[11]
Note: (R,R)-MFen is (R,R)-Methoxyfenoterol, a different class of compound shown for methoxy- group PK context.

Experimental Workflow: Pilot PK Study

Figure 2: High-level experimental workflow for a pilot pharmacokinetic study.

Protocol 1: Pilot Pharmacokinetic Study in Rats

• Animal Model: Male Sprague-Dawley rats (250-300g). Acclimatize for at least 7 days.

• Formulation Preparation:

  • Prepare a stock solution of p-MPBG in sterile water or 0.9% saline.

  • Causality: An aqueous vehicle is preferred for hydrophilic biguanides to ensure rapid absorption and avoid confounding effects from organic solvents.

  • Prepare two concentrations for dosing: a low concentration for IV (e.g., 0.4 mg/mL for a 5 mL/kg injection volume to achieve 2 mg/kg) and a higher concentration for PO (e.g., 2 mg/mL for a 5 mL/kg gavage volume to achieve 10 mg/kg).

  • Filter-sterilize the IV formulation through a 0.22 µm syringe filter.

• Dosing:

  • Fast animals overnight (12-16 hours) with free access to water.

  • IV Group (n=3-5): Anesthetize briefly with isoflurane. Administer the dose via the lateral tail vein.

  • PO Group (n=3-5): Administer the dose using a ball-tipped oral gavage needle.

  • Self-Validation: Include a vehicle-only control group if any behavioral or physiological endpoints are being monitored concurrently.

• Blood Sampling:

  • Collect ~100-150 µL of blood from the saphenous or submandibular vein into EDTA-coated tubes at pre-defined time points (e.g., pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hours).

  • Causality: The early time points are critical for capturing the Cmax after IV administration, while later points define the elimination phase.

• Sample Processing and Analysis:

  • Immediately place blood on ice. Centrifuge at 2000 x g for 10 minutes at 4°C to separate plasma.

  • Transfer plasma to a new, labeled tube and store at -80°C until analysis.

  • Quantify p-MPBG concentration using a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

  • Calculate oral bioavailability (F%) using the formula: F% = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100.

Administration Routes: Methodologies and Best Practices

The choice of administration route is dictated by the experimental question, the required speed of onset, and the compound's properties.

Table 3: Guide to Administration Routes for p-MPBG in Rodent Models

Route	Rationale / Use Case	Typical Vehicle	Max Volume (Mouse)	Max Volume (Rat)	Pros / Cons
Oral Gavage (PO)	Models clinical route of administration; evaluates oral bioavailability.	Water, 0.9% Saline	10 mL/kg	10 mL/kg	Pro: Clinically relevant. Con: Stress-inducing; risk of esophageal/gastric injury.
Intraperitoneal (IP)	Bypasses first-pass metabolism; rapid systemic exposure.	Sterile Saline, PBS	10 mL/kg	10 mL/kg	Pro: Easier than IV; rapid absorption. Con: Not clinically relevant; risk of organ injection.
Intravenous (IV)	100% bioavailability by definition; rapid onset for acute studies.	Sterile Saline, PBS	5 mL/kg	5 mL/kg	Pro: Precise dose delivery. Con: Requires skill and restraint/anesthesia; low volume.
Ad-mixed in Feed	Chronic, continuous dosing; mimics long-term therapy.	Powdered Chow	N/A	N/A	Pro: Reduces handling stress. Con: Dose depends on food intake; compound stability in feed required.[12]

Protocol 2: Step-by-Step Oral Gavage (PO) Administration in Mice

• Preparation:

  • Confirm the correct dose volume based on the most recent animal body weight.

  • Select an appropriate gavage needle (e.g., 20-22 gauge, 1.5-inch, ball-tipped for an adult mouse).

  • Causality: A ball-tipped needle is critical to prevent perforation of the esophagus or stomach.

  • Load the syringe with the calculated volume, ensuring no air bubbles are present.

• Animal Handling:

  • Securely restrain the mouse by scruffing the neck and back skin to immobilize the head and prevent rotation. The body should be supported.

  • The head and body should form a straight line to facilitate passage of the needle.

• Needle Insertion:

  • Gently insert the needle into the side of the mouth (diastema).

  • Advance the needle along the upper palate towards the back of the throat.

  • Allow the mouse's natural swallowing reflex to help guide the needle down the esophagus. Do not force the needle. If resistance is met, withdraw and restart.

• Dose Delivery:

  • Once the needle is fully inserted (to the pre-measured length, typically to the last rib), depress the syringe plunger smoothly.

  • Withdraw the needle in a single, smooth motion.

• Post-Procedure Monitoring:

  • Return the animal to its cage and monitor for at least 5-10 minutes for any signs of respiratory distress (e.g., gasping, cyanosis), which could indicate accidental tracheal administration.

  • Self-Validation: Any animal showing distress should be immediately euthanized. The technique of the administrator should be reviewed.

Pharmacodynamic Protocol: Oral Glucose Tolerance Test (OGTT)

An OGTT is a gold-standard assay to assess how effectively the body handles a glucose challenge and is a primary test for any potential anti-diabetic compound.

Protocol 3: Oral Glucose Tolerance Test (OGTT) in Mice

• Animal Model: C57BL/6J mice (for general metabolic effects) or a diabetic model (e.g., diet-induced obese mice).

• Acclimation and Fasting:

  • Handle mice for several days prior to the experiment to reduce handling stress.

  • Fast mice for 6 hours. Do not exceed 6 hours.

  • Causality: A 6-hour fast is sufficient to reach a basal glycemic state in mice without inducing a starvation response that would confound the results. Water should be available at all times.

• Baseline Measurement (T= -30 min):

  • Administer the vehicle or p-MPBG (e.g., 10-100 mg/kg, based on PK data) via oral gavage.

  • Self-Validation: A vehicle control group is mandatory. A positive control group (e.g., Metformin, 150 mg/kg) is highly recommended to benchmark the effect size.

• Basal Glucose Reading (T= 0 min):

  • Obtain a baseline blood glucose reading.

  • Gently nick the tail vein with a lancet and collect a small drop of blood onto a glucometer test strip. Record the value.

• Glucose Challenge (Immediately after T=0 reading):

  • Administer a 2 g/kg dose of D-glucose (from a 20% solution in water) via oral gavage.

• Post-Challenge Monitoring (T= 15, 30, 60, 90, 120 min):

  • Measure blood glucose at each subsequent time point from the same tail nick.

• Data Analysis:

  • Plot the mean blood glucose (mg/dL) versus time for each group.

  • Calculate the Area Under the Curve (AUC) for the glucose excursion for each animal.

  • Use an appropriate statistical test (e.g., ANOVA with post-hoc tests) to compare the AUC between the vehicle, p-MPBG, and positive control groups. A significant reduction in AUC by p-MPBG indicates improved glucose tolerance.

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p-Methoxyphenylbiguanide: A Researcher's Guide to Interrogating Cellular Metabolism

Abstract

This comprehensive guide details the application of p-Methoxyphenylbiguanide (p-MPBG), a potent analog of the biguanide drug phenformin, as a tool for the systematic investigation of cellular metabolic pathways. We provide the scientific rationale for its use, focusing on its mechanism as an activator of AMP-activated protein kinase (AMPK) through the inhibition of mitochondrial complex I. This document furnishes researchers, scientists, and drug development professionals with detailed, field-tested protocols for assessing AMPK activation, cellular respiration, and glucose uptake. Each protocol is designed as a self-validating system, complete with causality-driven experimental choices, troubleshooting, and data interpretation guidelines.

Introduction: The Biguanide Class and the Central Role of AMPK

The biguanide class of molecules, most notably metformin and phenformin, has a long history in the management of type 2 diabetes.[1] Their therapeutic effects are primarily attributed to their ability to modulate cellular energy homeostasis. p-Methoxyphenylbiguanide (p-MPBG) is a member of this class, sharing the characteristic biguanide structure.[2] These compounds are invaluable tools for researchers seeking to understand and manipulate the intricate network of metabolic pathways that govern cell function, proliferation, and survival.

At the heart of cellular energy sensing lies the AMP-activated protein kinase (AMPK), a highly conserved serine/threonine kinase that acts as a master regulator of metabolism.[3] AMPK is activated during periods of energetic stress, such as nutrient deprivation or hypoxia, which are characterized by an increase in the cellular AMP:ATP ratio.[3][4] Once activated, AMPK initiates a cascade of signaling events aimed at restoring energy balance by stimulating catabolic pathways that generate ATP (e.g., glucose uptake and fatty acid oxidation) and inhibiting anabolic pathways that consume ATP (e.g., protein and lipid synthesis).[3]

Mechanism of Action: From Mitochondria to Metabolic Reprogramming

p-MPBG, like other biguanides, exerts its effects on cellular metabolism primarily through the inhibition of the mitochondrial respiratory chain, specifically Complex I (NADH:ubiquinone oxidoreductase).[5] This inhibition curtails the flow of electrons through the electron transport chain, leading to a reduction in ATP synthesis and a concomitant increase in the AMP:ATP ratio. This shift in the adenylate charge is the primary trigger for the activation of AMPK.[4]

The activation of AMPK is a multi-step process. The binding of AMP to the regulatory γ-subunit of AMPK induces a conformational change that promotes the phosphorylation of a critical threonine residue (Thr172) on the catalytic α-subunit by upstream kinases, most notably Liver Kinase B1 (LKB1).[6] This phosphorylation event is the canonical marker of AMPK activation.[6]

Activated AMPK then phosphorylates a plethora of downstream targets to orchestrate a global metabolic reprogramming. A key downstream target is Acetyl-CoA Carboxylase (ACC), which is inactivated upon phosphorylation by AMPK.[7] This relieves the inhibition of carnitine palmitoyltransferase 1 (CPT1), leading to an increase in fatty acid oxidation in the mitochondria. Furthermore, AMPK activation is known to suppress the mechanistic Target of Rapamycin (mTOR) signaling pathway, a central regulator of cell growth and proliferation.[8]

Figure 2: Experimental workflow for assessing cellular respiration with the Seahorse XF Analyzer.

Protocol 3: Glucose Uptake Assay

This protocol measures the rate of glucose transport into cells, a key metabolic process often stimulated by AMPK activation. A non-radioactive, bioluminescent assay is described here for its simplicity and sensitivity. [9] Materials:

• Cultured cells in a 96-well plate

• Glucose-free Krebs-Ringer-HEPES (KRH) buffer

• p-MPBG

• 2-Deoxyglucose (2DG)

• Insulin (as a positive control)

• Glucose Uptake-Glo™ Assay kit (or similar)

• Luminometer

Procedure:

• Cell Seeding and Serum Starvation: Seed cells in a 96-well plate. Prior to the assay, serum-starve the cells for a few hours to lower basal glucose uptake.

• Glucose Starvation: Wash the cells with PBS and incubate them in glucose-free KRH buffer for approximately 40 minutes. [1]3. Cell Treatment: Add p-MPBG, vehicle control, or insulin to the wells and incubate for the desired treatment time (e.g., 30 minutes).

• Initiate Glucose Uptake: Add 2DG to all wells to initiate the uptake.

• Terminate Uptake and Detect: Follow the manufacturer's instructions for the Glucose Uptake-Glo™ Assay. This typically involves adding a stop buffer to halt 2DG transport and lyse the cells, followed by a neutralization buffer and a detection reagent that generates a luminescent signal proportional to the amount of 2DG-6-phosphate (the product of intracellular 2DG phosphorylation). [9]6. Measurement: Read the luminescence using a plate-reading luminometer.

Data Analysis and Interpretation:

Subtract the background luminescence (wells with no cells) from all readings. A significant increase in luminescence in p-MPBG-treated cells compared to vehicle-treated controls indicates an increase in glucose uptake.

Treatment Group	Glucose Uptake (Relative Luminescence Units)
Vehicle Control	1000 ± 80
p-MPBG (1 mM)	1850 ± 120
Insulin (100 nM)	2500 ± 200
*p < 0.05 vs. Vehicle Control (Example Data)

Troubleshooting and Best Practices

• Cell Health is Paramount: Ensure cells are healthy and not overly confluent, as this can significantly impact metabolic measurements.

• Reagent Quality: Use high-quality reagents and freshly prepared solutions.

• Consistency is Key: Maintain consistency in incubation times, cell densities, and reagent concentrations across all experiments.

• Appropriate Controls: Always include vehicle-treated controls, and consider positive controls (e.g., insulin for glucose uptake, FCCP for maximal respiration) where appropriate.

• Data Normalization: Proper normalization of data (to cell number or protein concentration) is critical for accurate interpretation.

Conclusion

p-Methoxyphenylbiguanide is a powerful pharmacological tool for dissecting the complex interplay of metabolic pathways. By leveraging its ability to activate AMPK through mitochondrial inhibition, researchers can probe the downstream consequences on cellular bioenergetics, glucose metabolism, and other key cellular processes. The protocols outlined in this guide provide a solid foundation for utilizing p-MPBG to advance our understanding of metabolic regulation in health and disease.

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Application Notes & Protocols: Investigating Mitochondrial Function with p-Methoxyphenylbiguanide

Audience: Researchers, scientists, and drug development professionals engaged in mitochondrial biology, metabolic diseases, and oncology.

Foreword: This document provides a comprehensive guide to the application of p-Methoxyphenylbiguanide, a member of the biguanide family of compounds, for the investigation of mitochondrial function. Drawing upon the well-established mechanisms of related molecules like metformin and phenformin, this guide explains the scientific rationale behind experimental designs and provides detailed, validated protocols for immediate laboratory use. Our focus is on empowering researchers to leverage this chemical tool for robust and reproducible insights into mitochondrial bioenergetics.

Section 1: Scientific Introduction & Core Concepts

The biguanide class of drugs, most notably metformin, represents a cornerstone of therapy for type 2 diabetes.[1] Their therapeutic effects, as well as their emerging potential in oncology, are increasingly understood to originate from their interaction with mitochondria.[2][3] p-Methoxyphenylbiguanide (C₉H₁₃N₅O) is a structural analog within this family, and its utility as a research tool is predicated on the shared mechanism of action: the inhibition of mitochondrial respiratory Complex I (NADH:ubiquinone oxidoreductase).[2][4][5]

Mitochondria are the primary hubs of cellular energy conversion and are central to numerous signaling pathways.[6] The electron transport chain (ETC) is the core machinery of oxidative phosphorylation. Complex I is the largest of the ETC complexes and serves as the primary entry point for electrons from NADH, which are generated by the tricarboxylic acid (TCA) cycle.[5] Inhibition of this complex provides a powerful method to probe the downstream consequences of mitochondrial dysfunction, including energetic stress, altered redox signaling, and activation of compensatory metabolic pathways.[2][7] Understanding how to apply and interpret the effects of a Complex I inhibitor like p-Methoxyphenylbiguanide is therefore a critical skill for researchers in this field.

Section 2: Mechanism of Action at the Mitochondrial Level

The primary molecular target of pharmacologically relevant biguanides is Complex I.[1][5] Unlike classic inhibitors such as rotenone, biguanides inhibit the ubiquinone reduction activity of Complex I in a non-competitive manner.[1][5][8] This action has several immediate and critical consequences for mitochondrial function.

• Inhibition of Electron Flow: By impeding the transfer of electrons from NADH to ubiquinone, p-Methoxyphenylbiguanide effectively throttles the entire electron transport chain.

• Decreased Oxygen Consumption: As electron flow is reduced, the terminal electron acceptor, oxygen, is consumed at a lower rate. This is a primary and readily measurable indicator of Complex I inhibition.[9][10]

• Reduced Proton Pumping & Membrane Potential: The transfer of electrons through Complex I is coupled to the pumping of protons from the mitochondrial matrix to the intermembrane space. Inhibition of this process leads to a decrease in the mitochondrial membrane potential (ΔΨm), which is the primary driving force for ATP synthesis.[11]

• Lowered ATP Synthesis: The diminished proton-motive force directly impairs the ability of ATP synthase (Complex V) to produce ATP, leading to a state of cellular energetic stress.[7]

• Modulation of Reactive Oxygen Species (ROS): The interaction of biguanides with Complex I is complex and can also influence the production of ROS. They have been shown to stimulate ROS production from the complex I flavin, an effect that is independent of their inhibitory action on ubiquinone reduction.[1][5][8]

• Activation of AMPK: The resulting decrease in the cellular ATP:AMP ratio is a potent activator of AMP-activated protein kinase (AMPK), a master regulator of cellular metabolism that works to restore energy homeostasis.[2][7]

The following diagram illustrates this cascade of events initiated by the binding of a biguanide to Complex I.

Caption: Mechanism of p-Methoxyphenylbiguanide action on mitochondria.

Section 3: Key Research Applications & Experimental Frameworks

The targeted inhibition of Complex I by p-Methoxyphenylbiguanide enables several key experimental applications to probe mitochondrial health and cellular metabolism.

Application 1: Quantifying Inhibition of Cellular and Mitochondrial Respiration

Scientific Rationale: The most direct method to characterize a Complex I inhibitor is to measure its effect on oxygen consumption rate (OCR). This allows for the determination of potency (IC₅₀) and specificity. By providing substrates that feed electrons into specific points of the ETC, one can confirm that the inhibitory effect is localized to Complex I.

Experimental Causality:

• Complex I-linked Respiration: Using a substrate combination like glutamate and malate provides NADH to fuel Complex I. Inhibition of OCR under these conditions is indicative of a direct effect on Complex I.[9][10]

• Complex II-linked Respiration: The subsequent addition of succinate bypasses Complex I by providing FADH₂ directly to Complex II. A restoration of OCR in the presence of the inhibitor confirms that Complexes II, III, and IV are largely unaffected, demonstrating the inhibitor's specificity.[9][10]

Recommended Platform: High-Resolution Respirometry (e.g., Oroboros Oxygraph-2k) for isolated mitochondria or flux analysis (e.g., Agilent Seahorse XF Analyzer) for intact cells.

Application 2: Assessing Mitochondrial Membrane Potential (ΔΨm)

Scientific Rationale: Since proton pumping by Complex I is a major contributor to the mitochondrial membrane potential, its inhibition should lead to depolarization. Measuring ΔΨm provides a functional readout that corroborates OCR data.

Experimental Causality:

• Potentiometric Dyes: Fluorescent probes such as Tetramethylrhodamine, Ethyl Ester (TMRE) or JC-1 accumulate in the mitochondrial matrix driven by the negative potential. A decrease in fluorescence (for TMRE) or a shift from red to green fluorescence (for JC-1) indicates mitochondrial depolarization.

• Positive Control: The protonophore FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone) is used as a control to induce complete mitochondrial depolarization, defining the baseline for the experiment.

Recommended Platform: Fluorescence microscopy, flow cytometry, or plate-based fluorescence readers.

Application 3: Measuring Mitochondrial Reactive Oxygen Species (ROS)

Scientific Rationale: Complex I is a primary site of mitochondrial ROS production. Its inhibition can paradoxically increase or decrease ROS depending on the specific mechanism and metabolic state. Characterizing the effect of p-Methoxyphenylbiguanide on ROS is crucial for understanding its impact on cellular redox signaling.

Experimental Causality:

• Targeted Probes: Using mitochondria-specific ROS probes is essential to avoid confounding signals from other cellular sources. MitoSOX™ Red is a widely used indicator for mitochondrial superoxide, while MitoPY1 is selective for mitochondrial hydrogen peroxide.[12]

• Controls: Known inducers of mitochondrial ROS (e.g., Antimycin A) and antioxidants (e.g., MitoTEMPO) should be used as positive and negative controls, respectively.

Recommended Platform: Live-cell fluorescence microscopy or flow cytometry.

Section 4: Detailed Experimental Protocols

These protocols provide a validated starting point. Researchers should optimize concentrations and incubation times for their specific cell or tissue models.

Protocol 4.1: Isolation of Mitochondria from Cultured Cells

This protocol is based on the principle of differential centrifugation to enrich for a mitochondrial fraction from cultured mammalian cells.[13][14]

Caption: Workflow for mitochondrial isolation via differential centrifugation.

Step-by-Step Methodology:

• Cell Collection: Harvest cultured cells (e.g., from 5 x 15 cm dishes) and wash twice with ice-cold Phosphate Buffered Saline (PBS).[13]

• Pelleting: Centrifuge cells at 500 x g for 5 minutes at 4°C. Discard the supernatant.

• Homogenization: Resuspend the cell pellet in 2 mL of ice-cold Homogenization Buffer. Incubate on ice for 10 minutes.

• Lysis: Transfer the suspension to a pre-chilled Dounce homogenizer. Perform 30-40 strokes with a tight-fitting pestle to lyse the cells. Keep the homogenizer on ice throughout.

• Nuclear Removal: Transfer the homogenate to a microfuge tube and centrifuge at 1,000 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells.

• Mitochondrial Pelleting: Carefully transfer the supernatant to a new pre-chilled tube. Centrifuge at 12,000 x g for 15 minutes at 4°C. The resulting pellet is the enriched mitochondrial fraction.

• Washing: Discard the supernatant (cytosolic fraction). Gently resuspend the mitochondrial pellet in 1 mL of Mitochondrial Resuspension Buffer and centrifuge again at 12,000 x g for 10 minutes at 4°C.

• Final Preparation: Discard the supernatant and resuspend the final mitochondrial pellet in the desired assay buffer (e.g., respiration buffer).

• Quantification: Determine the protein concentration of the mitochondrial suspension using a BCA or Bradford protein assay. Keep on ice and use immediately.

Buffer Compositions:

Buffer Name	Components	Final Concentration
Homogenization Buffer	Sucrose	250 mM
	HEPES (pH 7.4)	10 mM
	EGTA	1 mM
	Protease Inhibitor Cocktail	1X
Mitochondrial Resuspension Buffer	Sucrose	250 mM

| | HEPES (pH 7.4) | 10 mM |

Protocol 4.2: Measurement of Oxygen Consumption in Isolated Mitochondria

This protocol outlines the use of a Clark-type oxygen electrode or similar respirometry system to assess the impact of p-Methoxyphenylbiguanide on Complex I- and Complex II-driven respiration.

Step-by-Step Methodology:

• System Setup: Calibrate the oxygen electrode system according to the manufacturer's instructions. Set the chamber temperature to 37°C.

• Mitochondria Addition: Add 0.2-0.5 mg/mL of isolated mitochondrial protein to the pre-warmed respiration buffer in the chamber. Allow the signal to stabilize to measure baseline (State 1) respiration.

• Substrate Addition (Complex I): Add 5 mM glutamate and 5 mM malate to initiate Complex I-driven respiration. The OCR should increase significantly.

• State 3 Respiration: Add 1 mM ADP to stimulate ATP synthesis and induce State 3 respiration, the maximal coupled respiration rate.

• Inhibitor Titration: Perform a dose-response curve by adding increasing concentrations of p-Methoxyphenylbiguanide (e.g., from 1 µM to 10 mM). Allow the OCR to stabilize after each addition.

• Bypass Complex I (Complex II): Add 10 mM succinate to initiate Complex II-driven respiration. A partial or full recovery of OCR indicates the inhibitor is specific to Complex I.

• Inhibit Complex III: Add Antimycin A (2.5 µM) as a control to fully inhibit the ETC and confirm the measured OCR is mitochondrial.

Recommended Reagent Concentrations:

Reagent	Stock Concentration	Final Concentration	Purpose
Glutamate	500 mM	5 mM	Complex I Substrate
Malate	500 mM	5 mM	Complex I Substrate
ADP	100 mM	1 mM	Induces State 3 Respiration
p-Methoxyphenylbiguanide	1 M in H₂O	1 µM - 10 mM	Test Compound
Succinate	1 M	10 mM	Complex II Substrate

| Antimycin A | 2.5 mM in EtOH | 2.5 µM | Complex III Inhibitor (Control) |

Section 5: Data Interpretation & Trustworthiness

Quantitative Analysis:

• IC₅₀ Calculation: For OCR inhibition experiments, plot the percentage of inhibition against the log concentration of p-Methoxyphenylbiguanide. Use a non-linear regression (log(inhibitor) vs. response -- variable slope) to calculate the IC₅₀ value.

• Respiratory Control Ratio (RCR): The RCR (State 3 / State 4 OCR) is a key indicator of mitochondrial quality and coupling. A high RCR (>4) is desirable for isolated mitochondria preparations.

Self-Validating Systems:

• Specificity Controls: The use of distinct substrates for different ETC complexes is a critical self-validating step. An ideal Complex I inhibitor will significantly reduce glutamate/malate-driven respiration while having a minimal effect on succinate-driven respiration.[9][10]

• Positive and Negative Controls: Every experiment should include appropriate controls. For membrane potential, FCCP provides the 'zero potential' baseline. For OCR, known inhibitors like rotenone (for Complex I) and Antimycin A (for Complex III) validate the assay's responsiveness.

Troubleshooting Common Issues:

• Low RCR in Isolated Mitochondria: This suggests mitochondrial damage during isolation. Ensure all steps are performed on ice, centrifugation forces are accurate, and homogenization is not overly aggressive.

• High Variability Between Replicates: This can result from inaccurate pipetting of viscous mitochondrial suspensions or inconsistent cell health. Ensure the mitochondrial stock is well-mixed before aliquoting.

• No Inhibitory Effect: The concentration range may be too low. Biguanides often require millimolar concentrations to achieve significant inhibition of isolated complex I, although cellular accumulation can lead to effects at lower external concentrations.[5]

Section 6: Concluding Remarks

p-Methoxyphenylbiguanide is a valuable tool for probing the function of mitochondrial Complex I. By leveraging the protocols and experimental frameworks detailed in this guide, researchers can effectively characterize its bioenergetic effects, determine its potency and specificity, and explore its downstream consequences on cellular signaling. As with its better-known relatives, metformin and phenformin, the careful application of p-Methoxyphenylbiguanide can yield significant insights into the role of mitochondrial metabolism in both health and disease, providing a solid foundation for basic research and preclinical drug development.

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• Bridges, H. R., et al. (2016). Molecular features of biguanides required for targeting of mitochondrial respiratory complex I and activation of AMP-kinase. BMC Biology, 14, 65. Available at: [Link]

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• Kajimoto, K., et al. (2003). MPP+ analogs acting on mitochondria and inducing neuro-degeneration. Current Medicinal Chemistry, 10(19), 1939-1946. Available at: [Link]

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• Bridges, H. R., et al. (2014). Effects of metformin and other biguanides on oxidative phosphorylation in mitochondria. Biochemical Journal, 462(3), 475-87. Available at: [Link]

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Application Notes and Protocols for the Formulation of p-Methoxyphenylbiguanide for In Vivo Studies

For: Researchers, scientists, and drug development professionals.

Introduction

p-Methoxyphenylbiguanide (MPBG) is a biguanide derivative of interest for various pharmacological investigations. As with any in vivo study, the successful and reproducible administration of a test compound is critically dependent on its formulation. This document provides a comprehensive guide to the pre-formulation assessment and subsequent formulation of p-Methoxyphenylbiguanide for various routes of administration in preclinical research. The protocols outlined herein are designed to ensure the stability, solubility, and bioavailability of MPBG, thereby promoting the integrity and reliability of in vivo experimental outcomes. This guide emphasizes the rationale behind formulation choices, drawing upon established principles for biguanide compounds and parenteral/oral dosage forms.

Pre-formulation Assessment of p-Methoxyphenylbiguanide (MPBG)

A thorough understanding of the physicochemical properties of a drug substance is the cornerstone of rational formulation development. For p-Methoxyphenylbiguanide, the following parameters are critical.

Physicochemical Properties

While experimental data for p-Methoxyphenylbiguanide is not extensively available in the public domain, we can infer and predict its properties based on its structure and data from analogous compounds.

Property	Predicted/Inferred Value	Rationale & Implications for Formulation
Molecular Formula	C₉H₁₃N₅O[1]	Essential for calculating molar concentrations.
Molecular Weight	207.23 g/mol [1]	Used for all weight-to-mole conversions.
Predicted pKa	pKa₁: ~2.5, pKa₂: ~11.5	The biguanide moiety is strongly basic. The predicted pKa values suggest that MPBG will be protonated and exist as a cation at physiological pH. This is a critical factor for solubility and selection of appropriate salts and buffers.
Predicted XlogP	-0.1	This low value suggests that MPBG is hydrophilic, which generally indicates good aqueous solubility, especially in its salt form.
Predicted Aqueous Solubility	Moderately to highly soluble, especially at acidic to neutral pH.	The hydrophilic nature and basicity of the biguanide group suggest that the hydrochloride salt of MPBG will be water-soluble. The solubility of the related compound Phenylbiguanide is >26.6 µg/mL at pH 7.4.[2]
UV Absorbance	Expected λmax ~235-250 nm	The presence of the p-methoxyphenyl chromophore suggests strong UV absorbance, which can be utilized for quantification by UV-Vis spectrophotometry or HPLC-UV.[3][4] An HPLC method for a related compound, polyhexamethylene biguanide hydrochloride, utilized UV detection at 235 nm.[5]

Stability Considerations

The stability of biguanides in solution is a key consideration. Metformin, a closely related biguanide, has been shown to be relatively stable in acidic and alkaline media, though degradation can be accelerated under strong conditions and at elevated temperatures.

Key Stability Insights:

• pH: The effect of pH on the stability of parenteral dosage forms is a critical factor.[6] For biguanides, maintaining a pH where the molecule is in its stable, ionized form is crucial.

• Oxidation: Biguanides can be susceptible to oxidative degradation. The use of antioxidants may be considered for long-term storage of liquid formulations.

• Light: Photostability studies should be conducted to determine if light protection is necessary for the formulation.

Formulation Strategies and Protocols

The choice of formulation and route of administration depends on the specific objectives of the in vivo study. Below are detailed protocols for preparing MPBG formulations for oral and parenteral administration.

Workflow for Formulation Development

The general workflow for developing a suitable formulation for in vivo studies is depicted below.

Caption: General workflow for the development of an in vivo formulation.

Protocol 1: Oral Gavage Formulation

Oral administration is a common and convenient route for many preclinical studies. Given the predicted aqueous solubility of MPBG as a hydrochloride salt, a simple aqueous solution is the preferred formulation.

Objective: To prepare a clear, homogeneous solution of p-Methoxyphenylbiguanide hydrochloride (MPBG-HCl) for oral gavage in rodents.

Materials:

• p-Methoxyphenylbiguanide hydrochloride (MPBG-HCl)

• Sterile Water for Injection (WFI) or purified water

• 0.9% Sodium Chloride Solution (optional, for tonicity)

• pH meter

• Sterile containers

• Magnetic stirrer and stir bar

Step-by-Step Protocol:

• Calculate Required Quantities: Determine the total volume of formulation needed based on the number of animals, dose volume, and desired concentration. For example, for a 10 mg/kg dose in mice with a gavage volume of 10 mL/kg, a 1 mg/mL solution is required.

• Vehicle Preparation: To a sterile beaker, add approximately 80% of the final required volume of WFI or purified water.

• Dissolution of MPBG-HCl: While stirring gently, slowly add the accurately weighed MPBG-HCl powder to the water. Biguanides are generally hydrophilic and should dissolve readily.[7]

• pH Measurement and Adjustment (if necessary): Measure the pH of the solution. For most oral studies, a pH between 4 and 8 is well-tolerated. If the pH is outside this range, it can be adjusted with dilute HCl or NaOH. However, for a simple salt solution, adjustment is often not necessary.

• Final Volume Adjustment: Once the MPBG-HCl is fully dissolved, add the remaining vehicle to reach the final desired volume.

• Filtration (Optional but Recommended): For a solution, filter the final formulation through a 0.22 µm syringe filter to remove any potential particulates.

• Storage: Store the formulation in a tightly sealed, sterile container. If not used immediately, store at 2-8°C and protect from light. Conduct a short-term stability assessment to confirm the formulation remains stable under these conditions for the duration of the study.

Protocol 2: Parenteral Formulation (Intravenous, Intraperitoneal, Subcutaneous)

Parenteral formulations require strict control over sterility, pH, and tonicity to ensure the safety and well-being of the animal.[8]

Objective: To prepare a sterile, isotonic, and pH-appropriate solution of MPBG-HCl for parenteral administration.

Materials:

• p-Methoxyphenylbiguanide hydrochloride (MPBG-HCl)

• Sterile Water for Injection (WFI)

• Sodium Chloride (NaCl) or Dextrose for tonicity adjustment

• Phosphate or Citrate buffer components (if buffering is required)

• Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH) solutions (e.g., 0.1 N) for pH adjustment

• Sterile, depyrogenated vials and seals

• 0.22 µm sterile syringe filters

Step-by-Step Protocol:

• Aseptic Technique: All steps must be performed in a laminar flow hood using aseptic techniques to ensure sterility.

• Vehicle Preparation: In a sterile container, add approximately 80% of the final volume of WFI.

• Dissolution of MPBG-HCl: Slowly add the accurately weighed MPBG-HCl to the WFI while stirring.

• pH Adjustment:

  • Measure the pH of the solution. The ideal pH for intravenous injections should be as close to physiological pH (7.4) as possible to minimize irritation.[9][10] A range of 5-8 is generally acceptable for small volume injections.

  • If necessary, adjust the pH using sterile 0.1 N HCl or 0.1 N NaOH. Add the acid or base dropwise while continuously monitoring the pH.

• Tonicity Adjustment:

  • Parenteral solutions should be isotonic with blood (approximately 280-300 mOsm/kg) to prevent hemolysis or cell crenation.

  • Calculate the amount of tonicity-adjusting agent required. 0.9% Sodium Chloride or 5% Dextrose are common isotonic agents.[11]

  • Add the calculated amount of NaCl or Dextrose and allow it to dissolve completely.

• Final Volume and Sterilization:

  • Bring the solution to the final volume with WFI.

  • Sterilize the formulation by filtering it through a 0.22 µm sterile syringe filter into a sterile, depyrogenated vial.

• Quality Control Checks:

  • Clarity: Visually inspect the final solution for any particulate matter.

  • pH: Confirm the final pH of the formulation.

  • Sterility: Perform sterility testing if the formulation is to be used over an extended period.

• Storage: Store the sterile formulation in a sealed vial at 2-8°C, protected from light.

Considerations for Multi-Dose Formulations: For studies requiring multiple withdrawals from the same vial, the inclusion of a preservative such as benzyl alcohol (0.5-10%) may be necessary to prevent microbial growth.[11] However, the compatibility of the preservative with MPBG must be confirmed.

Analytical Validation of Formulations

It is essential to confirm the concentration and purity of MPBG in the prepared formulations. A High-Performance Liquid Chromatography (HPLC) method with UV detection is recommended.

Proposed HPLC Method

This method is adapted from established protocols for guanidine derivatives.[8]

Parameter	Recommended Condition
Column	Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic mixture of a phosphate buffer and acetonitrile (e.g., 60:40 v/v). The buffer can be prepared by dissolving 6.8 g of potassium dihydrogen phosphate in 1000 mL of water and adjusting the pH to 3.5 with orthophosphoric acid.[8]
Flow Rate	1.0 mL/min
Detection Wavelength	~240 nm (to be optimized by scanning the UV spectrum of MPBG)
Injection Volume	10-20 µL
Column Temperature	Ambient or 25°C

Method Validation: The HPLC method should be validated for linearity, accuracy, precision, and specificity according to ICH guidelines to ensure reliable quantification of MPBG in the formulations.

Stability Testing of Formulations

Stability testing ensures that the formulation maintains its quality, potency, and safety throughout the duration of the in vivo study.

Stability Protocol

• Prepare the Formulation: Prepare a batch of the final formulation as described in the protocols above.

• Storage Conditions: Store aliquots of the formulation under the intended storage conditions (e.g., 2-8°C, protected from light) and at an accelerated condition (e.g., 25°C/60% RH or 40°C/75% RH).

• Time Points: Test the formulation at appropriate time points (e.g., Day 0, Day 7, Day 14, and Day 30).

• Analytical Tests: At each time point, assess the following:

  • Appearance: Visual inspection for clarity, color change, and precipitation.

  • pH: Measure the pH of the solution.

  • Assay: Determine the concentration of MPBG using the validated HPLC method.

  • Purity: Evaluate the chromatograms for the presence of any degradation products.

The formulation is considered stable if the appearance and pH remain unchanged, and the assay value is within 90-110% of the initial concentration with no significant increase in degradation products.

Conclusion

The successful formulation of p-Methoxyphenylbiguanide for in vivo studies hinges on a systematic approach that begins with a thorough pre-formulation assessment. By understanding the physicochemical properties of MPBG, researchers can develop stable and effective oral and parenteral formulations. The detailed protocols and analytical methods provided in this guide offer a robust framework for preparing high-quality formulations, thereby enhancing the reliability and reproducibility of preclinical research involving this compound.

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• 2. Phenylbiguanide | C8H11N5 | CID 4780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. archives.ijper.org [archives.ijper.org]
• 5. Electron J Biomed 2009;2:30-37. Arora et al. METHOD FOR DETERMINATION OF POLYHEXANIDE IN MULTIPURPOSE SOLUTION [biomed.uninet.edu]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
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• 11. globalresearchonline.net [globalresearchonline.net]

Technical Notes & Optimization

Troubleshooting Guide: Overcoming Common Hurdles in p-Methoxyphenylbiguanide Synthesis

To enhance the yield of p-Methoxyphenylbiguanide synthesis, this technical support center provides detailed troubleshooting guides and frequently asked questions. As Senior Application Scientists, we have compiled this resource to address common challenges encountered during this synthesis, ensuring you can optimize your experimental outcomes with a deep understanding of the underlying chemical principles.

This guide addresses specific issues that may arise during the synthesis of p-Methoxyphenylbiguanide, providing potential causes and actionable solutions.

Question 1: My reaction has a low yield of the desired p-Methoxyphenylbiguanide, and I have a significant amount of unreacted p-anisidine.

Possible Cause: Incomplete reaction due to insufficient activation of dicyandiamide or suboptimal reaction conditions. The nucleophilicity of the amine is a key factor, and while p-anisidine is reasonably nucleophilic, the reaction requires forcing conditions to proceed efficiently.

Solution:

• Increase Reaction Temperature: If you are running the reaction at room temperature or a low reflux, consider increasing the temperature. For many biguanide syntheses, heating is necessary to drive the reaction to completion.

• Microwave-Assisted Synthesis: Employing microwave irradiation can significantly reduce reaction times and improve yields.[1] A typical starting point would be 10-15 minutes of irradiation at a temperature of 125°C in a sealed microwave reactor.[1]

• Choice of Acid Catalyst: While hydrochloric acid can be used, trimethylsilyl chloride (TMSCl) has been shown to improve both yield and purity in biguanide syntheses.[2] TMSCl acts as a dehydrating agent and in situ generates HCl, which protonates the dicyandiamide, making it more susceptible to nucleophilic attack.

Question 2: I am observing a significant amount of a high-molecular-weight byproduct that is difficult to separate from my desired product.

Possible Cause: Formation of the dimeric impurity, 1,5-bis(p-methoxyphenyl)biguanide. This occurs when a second molecule of p-anisidine reacts with the initially formed biguanide. This is a common side reaction in biguanide synthesis.[3][4]

Solution:

• Control Stoichiometry: Carefully control the stoichiometry of your reactants. Using a slight excess of dicyandiamide relative to p-anisidine can help to minimize the formation of the dimeric byproduct. A 1:1.1 to 1:1.2 ratio of p-anisidine to dicyandiamide is a good starting point.

• Reaction Time: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Over-extending the reaction time, especially at elevated temperatures, can favor the formation of the 1,5-disubstituted byproduct.

• Purification Strategy: If the byproduct does form, purification can be challenging due to the similar polarities of the desired product and the impurity.

  • Recrystallization: Attempt recrystallization from a suitable solvent system. A mixture of ethanol and water or isopropanol and water is often effective for purifying biguanide salts.

  • Column Chromatography: While less ideal for large-scale purifications, column chromatography using silica gel with a polar eluent system (e.g., dichloromethane/methanol with a small amount of ammonium hydroxide) can be effective.

  • Adsorbent Treatment: A method described for a related compound involves the use of activated carbon fibers to adsorb impurities.[5] This could be explored by treating a solution of the crude product with activated carbon, followed by filtration.

Question 3: My final product is colored, even after initial purification. How can I decolorize it?

Possible Cause: The presence of colored impurities, which may be degradation products or byproducts formed in small quantities.

Solution:

• Charcoal Treatment: As mentioned, treating a solution of your product with activated charcoal is a standard method for removing colored impurities. Dissolve the crude product in a suitable solvent (e.g., hot ethanol), add a small amount of activated charcoal (typically 1-5% by weight), stir or heat at reflux for a short period (15-30 minutes), and then filter the hot solution through celite to remove the charcoal.

• Recrystallization: Multiple recrystallizations can also help to remove colored impurities, as they will ideally remain in the mother liquor.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction?

A1: Acetonitrile is a good choice of solvent for this reaction, particularly when using microwave-assisted synthesis.[1] It is relatively polar, has a high boiling point, and is microwave-transparent. Other solvents such as 1,4-dioxane or toluene can also be used, especially for conventional heating methods.[2]

Q2: How can I monitor the progress of the reaction?

A2: TLC is a convenient method for monitoring the reaction. Use a polar eluent system, such as 10% methanol in dichloromethane with 0.5% triethylamine or ammonium hydroxide. The starting material, p-anisidine, is less polar than the biguanide product. The product will appear as a new, more polar spot. Staining with ninhydrin can help visualize the biguanide. HPLC can also be used for more quantitative monitoring.

Q3: What are the key safety precautions for this synthesis?

A3: Dicyandiamide can be harmful if inhaled or ingested. p-Anisidine is toxic and a suspected mutagen. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. If using a microwave reactor, ensure you are properly trained in its operation and follow all safety guidelines.

Q4: How do I confirm the identity and purity of my final product?

A4: The identity of p-Methoxyphenylbiguanide can be confirmed using standard analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: This will show characteristic peaks for the functional groups present in the molecule. Purity can be assessed using HPLC or by determining the melting point of the product and comparing it to the literature value.

Optimized Reaction Conditions for p-Methoxyphenylbiguanide Synthesis

The following table summarizes the recommended starting conditions for the synthesis of p-Methoxyphenylbiguanide.

Parameter	Recommended Condition	Rationale
Reactants	p-Anisidine, Dicyandiamide	Standard starting materials for biguanide synthesis.
Stoichiometry	1:1.1 (p-Anisidine:Dicyandiamide)	A slight excess of dicyandiamide minimizes the formation of the 1,5-disubstituted byproduct.
Catalyst	Trimethylsilyl chloride (TMSCl) (1.1 eq)	Shown to improve yield and purity compared to HCl.[2]
Solvent	Dry Acetonitrile	A suitable polar, aprotic solvent for this reaction.[1]
Heating Method	Microwave Irradiation	Significantly reduces reaction time and can improve yield.[1]
Temperature	125 °C	Provides sufficient energy to drive the reaction to completion.
Reaction Time	10 - 15 minutes	A typical timeframe for microwave-assisted biguanide synthesis.[1]

Detailed Experimental Protocol

This protocol provides a step-by-step method for the synthesis and purification of p-Methoxyphenylbiguanide hydrochloride.

Materials:

• p-Anisidine

• Dicyandiamide

• Trimethylsilyl chloride (TMSCl)

• Dry Acetonitrile

• Isopropanol

• Hydrochloric acid (concentrated)

• Activated Charcoal

• Celite

Procedure:

• To a solution of dicyandiamide (1.0 eq) in dry acetonitrile in a microwave-safe reaction vessel, add p-anisidine (1.1 eq).

• Slowly add TMSCl (1.1 eq) dropwise to the mixture while stirring.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 125°C for 15 minutes.

• After the reaction is complete, cool the mixture to room temperature.

• Add isopropanol (3.0 eq) to the reaction mixture and stir for an additional 5 minutes.

• Concentrate the mixture under reduced pressure to obtain the crude product.

• Dissolve the crude product in a minimal amount of hot isopropanol.

• Add a small amount of activated charcoal and stir for 15 minutes.

• Filter the hot solution through a pad of celite to remove the charcoal.

• To the filtrate, add concentrated hydrochloric acid dropwise until the pH is acidic, which will precipitate the hydrochloride salt.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid by vacuum filtration, wash with cold isopropanol, and dry under vacuum to yield p-Methoxyphenylbiguanide hydrochloride.

Visualizing the Workflow and Troubleshooting

Synthesis Workflow Diagram

Caption: A flowchart of the p-Methoxyphenylbiguanide synthesis process.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common synthesis issues.

References

Sources

• 1. Optimization of biguanide derivatives as selective antitumor agents blocking adaptive stress responses in the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. researchgate.net [researchgate.net]
• 5. US20080234496A1 - Process for purifying pppbp - Google Patents [patents.google.com]

Technical Support Center: A Researcher's Guide to p-Methoxyphenylbiguanide

Welcome to the technical support center for p-Methoxyphenylbiguanide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the proper handling, storage, and troubleshooting of common issues encountered during experimentation with this compound. As your dedicated scientific partner, this guide moves beyond simple protocols to explain the causality behind best practices, ensuring the integrity and reproducibility of your research.

I. Core Concepts: Understanding p-Methoxyphenylbiguanide

p-Methoxyphenylbiguanide is a derivative of biguanide, a class of compounds known for their diverse biological activities.[1][2] Its structure, featuring a methoxyphenyl group attached to a biguanide moiety, confers specific chemical properties that dictate its handling and stability. The biguanide structure itself is highly basic and can exist in a protonated, hydrophilic form, which influences its solubility and interactions with other molecules.[1]

Chemical and Physical Properties

Property	Value/Description	Source
Chemical Formula	C9H13N5O	[3]
Molar Mass	207.23 g/mol	[3]
Appearance	Typically a colorless solid	[2]
Basicity (pKa)	The biguanide group is strongly basic.	[2]

II. Critical Handling and Storage Protocols

Proper handling and storage are paramount to maintaining the purity and stability of p-Methoxyphenylbiguanide, thereby ensuring the validity of your experimental results.

Personal Protective Equipment (PPE) and Safety Measures

Due to the aromatic amine component, p-Methoxyphenylbiguanide should be handled with caution as aromatic amines as a class can be readily absorbed through the skin and may pose health risks, including potential carcinogenicity and mutagenicity with prolonged exposure.[4]

• Gloves: Always wear nitrile gloves to prevent skin contact.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A standard lab coat is required.

• Respiratory Protection: When handling the powder outside of a fume hood, a dust mask or respirator is recommended to avoid inhalation.

Storage Conditions to Ensure Stability

To prevent degradation, p-Methoxyphenylbiguanide should be stored under the following conditions:

• Temperature: Store in a cool, dry place. For long-term storage, refrigeration (2-8 °C) is recommended.

• Light: Protect from light.[5] Aromatic amines can be light-sensitive and may discolor or degrade upon exposure to UV or visible light.[5] Storing in amber vials or in a dark cabinet is crucial.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) if possible, especially for long-term storage, to minimize oxidative degradation.

III. Troubleshooting Guide: Common Pitfalls and Solutions

This section addresses specific issues that researchers may encounter during their experiments with p-Methoxyphenylbiguanide.

FAQ 1: My p-Methoxyphenylbiguanide solution has changed color. What happened and is it still usable?

Answer: A change in color, often to a yellowish or brownish hue, is a common indicator of degradation. This can be caused by several factors:

• Oxidation: Exposure to air can lead to oxidation of the aromatic amine moiety.

• Photodegradation: Exposure to light can induce photochemical reactions in aromatic amines.[5]

• pH-related instability: Biguanides can be unstable in highly acidic or alkaline solutions.

Troubleshooting Steps:

• Assess the extent of discoloration: A slight color change may indicate minimal degradation, but significant changes suggest substantial impurity.

• Perform a purity check: Use the HPLC-UV method detailed in Section IV to quantify the purity of your sample.

• Consider the impact on your experiment: If your application is highly sensitive to impurities, it is strongly recommended to use a fresh, pure sample. For less sensitive applications, the material might still be usable, but the presence of degradants should be noted as a potential variable.

Prevention:

• Always store the solid compound and its solutions protected from light.

• Prepare solutions fresh whenever possible.

• If storing solutions, do so at low temperatures and in the dark. Consider purging the vial with an inert gas before sealing.

FAQ 2: I am seeing unexpected or inconsistent results in my biological assays. Could it be related to the handling of p-Methoxyphenylbiguanide?

Answer: Absolutely. Inconsistent results are often traced back to issues with the stability and purity of the compound.

Potential Causes and Solutions:

• Hydrolysis: Biguanide solutions can slowly hydrolyze in water to form ammonia and urea, especially under non-neutral pH conditions.[2] This would reduce the concentration of the active compound.

  • Solution: Prepare aqueous solutions in a buffered system, ideally close to neutral pH, and use them within a short timeframe. For long-term storage, consider preparing stock solutions in an anhydrous organic solvent like DMSO and diluting into your aqueous buffer immediately before use.

• Interaction with media components: Complex cell culture media or assay buffers can contain components that may interact with p-Methoxyphenylbiguanide.

  • Solution: Perform a stability study of p-Methoxyphenylbiguanide in your specific experimental medium.[6] Incubate the compound in the medium for the duration of your experiment and then analyze its concentration and purity via HPLC.

• Adsorption to plastics: Highly lipophilic compounds can sometimes adsorb to plastic labware, reducing the effective concentration in your experiment.

  • Solution: Use low-adsorption plasticware or glass vials for preparing and storing stock solutions.

Workflow for Investigating Inconsistent Results

Caption: Troubleshooting workflow for inconsistent results.

IV. Purity Assessment: A Validated HPLC-UV Method

To ensure the quality of your p-Methoxyphenylbiguanide, a validated High-Performance Liquid Chromatography (HPLC) method with UV detection is recommended. The following method is adapted from established protocols for similar biguanide compounds.[7][8]

Experimental Protocol

1. Instrumentation and Materials:

• HPLC system with a UV detector, pump, autosampler, and column oven.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• p-Methoxyphenylbiguanide reference standard.

• Acetonitrile (HPLC grade).

• Potassium dihydrogen phosphate (analytical grade).

• Orthophosphoric acid (analytical grade).

• Purified water.

2. Preparation of Solutions:

• Mobile Phase: Prepare a buffer of 20 mM potassium dihydrogen phosphate in water and adjust the pH to 3.5 with orthophosphoric acid. The mobile phase is a mixture of this buffer and acetonitrile (e.g., 70:30 v/v). The exact ratio may need to be optimized for your specific column and system. Degas the mobile phase before use.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of p-Methoxyphenylbiguanide reference standard and dissolve it in 100 mL of the mobile phase.

• Sample Solution: Prepare your sample solution at a similar concentration to the standard solution using the mobile phase as the diluent.

3. Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: 20 mM KH2PO4 (pH 3.5)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	~235 nm (This should be optimized by running a UV scan of the standard)
Injection Volume	20 µL

4. Method Validation:

This method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, and specificity. A forced degradation study should also be performed to ensure the method is stability-indicating.[9][10][11]

V. Potential Degradation Pathways and Incompatibilities

While specific degradation pathways for p-Methoxyphenylbiguanide are not extensively documented, we can infer potential routes based on its chemical structure and the behavior of related compounds.

Predicted Degradation Mechanisms

• Hydrolysis: The biguanide moiety can undergo hydrolysis, particularly at non-neutral pH, to yield p-methoxyphenylurea and ammonia.

• Oxidation: The electron-rich aromatic ring and the amine groups are susceptible to oxidation. This can lead to the formation of N-oxides and hydroxylated species.

• Photodegradation: Aromatic amines are known to be susceptible to photodegradation, which can involve complex radical-mediated pathways.[5][12]

• Thermal Decomposition: At elevated temperatures, cleavage of the methoxy group to a hydroxyl group and subsequent ring degradation can occur.[13][14][15][16][17]

Diagram of Potential Degradation Pathways

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Biguanide - Wikipedia [en.wikipedia.org]
• 3. Drug-excipient compatibility testing using a high-throughput approach and statistical design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Solution Stability Study - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Determination of antihyperglycemic biguanides in serum and urine using an ion-pair solid-phase extraction technique followed by HPLC-UV on a pentafluorophenylpropyl column and on an octadecyl column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stability study on an anti-cancer drug 4-(3,5-bis(2-chlorobenzylidene)-4-oxo-piperidine-1-yl)-4-oxo-2-butenoic acid (CLEFMA) using a stability-indicating HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Chromatographic analysis of ponatinib and its impurities: method development, validation, and identification of new degradation product [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.aip.org [pubs.aip.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. research-hub.nrel.gov [research-hub.nrel.gov]

Technical Support Center: Effective Purification of p-Methoxyphenylbiguanide

Welcome to the technical support guide for the purification of p-Methoxyphenylbiguanide. This document provides in-depth, field-tested guidance for researchers, scientists, and drug development professionals. Biguanide derivatives are notoriously challenging to handle due to their unique chemical properties, such as strong hydrogen-bonding capabilities and high polarity, which can complicate isolation and purification[1]. This guide is structured to address the most common issues encountered during the purification process through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude p-Methoxyphenylbiguanide?

A1: The impurity profile largely depends on the synthetic route, but typically originates from starting materials or side reactions. The most common synthesis involves the reaction of p-anisidine hydrochloride with dicyandiamide. Therefore, you should anticipate:

• Unreacted Starting Materials: Residual p-anisidine and dicyandiamide.

• Melamine and Related Triazines: Formed by the self-condensation of dicyandiamide, especially at elevated temperatures.

• Guanidino-heterocycles: Cyclization byproducts that can form under acidic conditions[1].

• Oxidative Degradation Products: Aromatic amines can be susceptible to oxidation, leading to colored impurities[2][3].

Identifying these impurities early, often via HPLC or LC-MS, is crucial for designing an effective purification strategy[4].

Q2: My crude product is a sticky oil or a gummy solid, not a powder. What went wrong?

A2: This is a very common issue with biguanide derivatives[1]. The amorphous, non-crystalline nature is typically due to:

• Presence of Impurities: Even small amounts of the impurities listed above can inhibit crystallization, acting as "crystal poisons."

• Residual Solvent: Trapped solvent molecules can disrupt the crystal lattice.

• Hygroscopic Nature: The free base of many biguanides can absorb atmospheric moisture, resulting in a gummy appearance.

Converting the free base to its hydrochloride salt is often the most reliable strategy to induce crystallization and produce a stable, handleable solid[5].

Q3: What is the most effective general method for purifying p-Methoxyphenylbiguanide?

A3: For p-Methoxyphenylbiguanide, a two-stage approach is highly effective:

• Conversion to the Hydrochloride Salt: The biguanide moiety is strongly basic and readily forms a stable, crystalline hydrochloride salt. This process often precipitates the desired product, leaving many impurities behind in the solvent.

• Recrystallization of the Salt: The crude hydrochloride salt is then recrystallized, typically from an alcohol (like ethanol) or an alcohol/water mixture, to achieve high purity[6]. This method is superior to direct chromatography of the free base, which is often problematic due to high polarity[6].

Q4: How can I reliably assess the purity of my final product?

A4: A multi-faceted approach is recommended to confirm purity:

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity assessment. A well-developed HPLC method can separate the main compound from trace impurities, allowing for purity determination by peak area percentage[4][7].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure and can reveal the presence of impurities if they are at a significant level (typically >1%).

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Melting Point Analysis: A sharp melting point range is a good indicator of high purity for a crystalline solid.

Q5: My purified p-Methoxyphenylbiguanide seems to degrade over time. How can I improve its stability?

A5: Biguanide derivatives can be susceptible to degradation, particularly under harsh pH or temperature conditions[8][9]. To ensure long-term stability:

• Store as the Hydrochloride Salt: The salt form is generally more stable and less hygroscopic than the free base.

• Control Storage Conditions: Store the compound in a tightly sealed container, protected from light and moisture, at a cool and stable temperature.

• Avoid Extreme pH: Both strongly acidic and alkaline conditions can promote hydrolysis or other degradation pathways[9].

Troubleshooting Guides: From Crude to Pure

This section addresses specific problems you might encounter during the purification workflow.

Issue 1: Recrystallization Failures

Q: I've dissolved my crude p-Methoxyphenylbiguanide (or its salt) in a hot solvent, but no crystals form upon cooling. What should I do?

A: This is a classic crystallization problem stemming from either supersaturation issues or the presence of impurities.

• Underlying Cause: The solution may not be sufficiently supersaturated, or impurities are inhibiting nucleation.

• Troubleshooting Steps:

  • Induce Nucleation:

    • Seeding: Add a tiny crystal of pure p-Methoxyphenylbiguanide to the solution to act as a template for crystal growth.

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites.

  • Increase Concentration: If the solution is too dilute, slowly evaporate some of the solvent and attempt to cool again.

  • Solvent System Optimization: Your chosen solvent may be too good. Add a miscible "anti-solvent" (a solvent in which your compound is less soluble) dropwise to the solution at room temperature until it just starts to become cloudy, then warm slightly to redissolve and cool slowly.

  • Extended Cooling: Place the flask in a -20°C freezer for several hours. Slower cooling in a refrigerator is generally preferred for better crystal quality, but colder temperatures may be necessary to force precipitation.

Issue 2: Persistent Color in the Final Product

Q: After recrystallization, my p-Methoxyphenylbiguanide crystals are still yellow or brown. How can I remove the color?

A: Colored impurities are common in amine-containing compounds and are often highly conjugated, non-polar molecules that can get trapped in the crystal lattice.

• Underlying Cause: Presence of chromophoric (color-causing) impurities, often from oxidation or side-reactions.

• Solution Protocol: Activated Carbon Treatment

  • Dissolve the impure, colored compound in the minimum amount of hot recrystallization solvent.

  • Add a small amount of activated carbon (charcoal) to the hot solution (approx. 1-2% w/w). Caution: Add carbon slowly to a hot solution to avoid violent bumping.

  • Keep the solution hot and swirl for 5-10 minutes. The activated carbon will adsorb the colored impurities[10].

  • Perform a hot filtration through a fluted filter paper or a small pad of Celite® to remove the carbon. The filtrate should be colorless.

  • Allow the clear filtrate to cool slowly to form decolorized crystals.

Issue 3: Poor Yield After Purification

Q: My final yield of pure product is very low. How can I improve recovery?

A: Low yield is often a trade-off for high purity, but it can be optimized.

• Underlying Cause: The compound has significant solubility in the mother liquor, or material was lost during transfers.

• Optimization Strategies:

  • Minimize Solvent Volume: During recrystallization, use only the absolute minimum amount of hot solvent required to fully dissolve the solid. Any excess solvent will retain more of your product in solution upon cooling.

  • Optimize the Solvent System: For mixed-solvent systems, carefully titrate the anti-solvent to the point of incipient precipitation to maximize recovery.

  • Recover from Mother Liquor: After filtering off the first crop of crystals, concentrate the remaining mother liquor (the filtrate) and cool it again to obtain a second, usually less pure, crop of crystals. This second crop can be combined with other crude batches for re-purification.

  • Ensure Complete Precipitation: Cool the crystallization mixture to 0-4°C for at least an hour before filtration to minimize the amount of product dissolved in the solvent.

Problem	Probable Cause	Recommended Solution(s)
No crystals form	Insufficient supersaturation; impurities inhibiting nucleation.	Seed the solution; scratch the flask; add an anti-solvent; concentrate the solution.
Product is colored	Adsorption of chromophoric impurities.	Treat with activated carbon during recrystallization[10].
Low recovery	Compound is too soluble in the chosen solvent; too much solvent used.	Use minimum solvent volume; cool to 0-4°C before filtering; recover a second crop from the mother liquor.
Oily precipitate (salt formation)	Presence of water or residual protic solvent.	Use anhydrous solvents; triturate the oil with a non-polar solvent like diethyl ether to induce solidification.

Core Experimental Protocols

Protocol 1: Conversion to and Purification of p-Methoxyphenylbiguanide Hydrochloride

This protocol is the most reliable method for obtaining high-purity, crystalline material.

Rationale: Converting the basic free base to its hydrochloride salt drastically alters its solubility profile, allowing for selective precipitation away from less basic or non-basic impurities. The resulting salt is typically more crystalline and stable[5].

Step-by-Step Methodology:

• Dissolution: Dissolve the crude p-Methoxyphenylbiguanide free base (1.0 eq) in a minimal amount of a suitable alcohol, such as isopropanol or ethanol (approx. 5-10 mL per gram of crude material).

• Acidification: While stirring, slowly add a solution of hydrochloric acid (1.05 - 1.1 eq). A solution of HCl in isopropanol or dioxane is preferred to avoid introducing water. Alternatively, trimethylchlorosilane can be used in an aprotic solvent[11].

• Precipitation: The hydrochloride salt will typically begin to precipitate as a white solid. Continue stirring at room temperature for 30-60 minutes to ensure complete precipitation.

• Isolation of Crude Salt: Cool the mixture in an ice bath (0-4°C) for 30 minutes. Collect the solid by vacuum filtration, washing the filter cake with a small amount of cold isopropanol, followed by a non-polar solvent like diethyl ether to aid in drying.

• Recrystallization:

  • Transfer the crude, dried salt to a clean flask.

  • Add a minimal amount of hot ethanol or a 95:5 ethanol/water mixture and heat until the solid is fully dissolved.

  • If the solution is colored, this is the stage to perform an activated carbon treatment as described in the troubleshooting section.

  • Allow the solution to cool slowly to room temperature. Crystal formation should occur.

  • Once crystal growth appears complete, place the flask in a refrigerator (4°C) for several hours to maximize yield.

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a small volume of cold ethanol, and dry under vacuum.

Visualizing the Purification Workflow

The following diagrams illustrate the logical flow of the purification process and troubleshooting decisions.

Caption: General purification workflow for p-Methoxyphenylbiguanide.

Caption: Troubleshooting logic for failed recrystallization.

References

• Synthesis and Characterization of Biguanide and Biguanidium Surfactants for Efficient and Recyclable Application in the Suzuki–Miyaura Reaction. (2018). ACS Omega. Available at: [Link]

• Synthesis, Characterization and Structural Analysis of Two New Biguanide Complexes. (2023). Molbank. Available at: [Link]

• Wérbel, L. M., & DeRuiter, J. (2021). Synthetic accesses to biguanide compounds. Molecules. Available at: [Link]

• Villamizar-Delgado, S., et al. (2020). Biguanide–transition metals complexes as potential drug for hyperglycemia treatment. RSC Advances. Available at: [Link]

• P-METHOXYPHENYLBIGUANIDE. (n.d.). GSRS. Available at: [Link]

• Affinity chromatography as a tool for antibody purification. (n.d.). Academia.edu. Available at: [Link]

• Analytical Methods for the Determination of Diamorphine (Heroin) in Biological Matrices: A Review. (n.d.). MDPI. Available at: [Link]

• CN102557985A - Process for preparing 4-methoxyphenyl hydrazine hydrochloride. (n.d.). Google Patents.
• US20080234496A1 - Process for purifying pppbp. (n.d.). Google Patents.

• Development of antitumor biguanides targeting energy metabolism and stress responses in the tumor microenvironment. (2021). Nature. Available at: [Link]

• Altered Stability and Degradation Pathway of CH 3 NH 3 PbI 3 in Contact with Metal Oxide. (n.d.). ResearchGate. Available at: [Link]

• Synthesis and charecterization of impurities of an anticonvulsant drug, lamotrigine. (n.d.). ResearchGate. Available at: [Link]

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• Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles. (2022). ACS Omega. Available at: [Link]

• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. (n.d.). ResearchGate. Available at: [Link]

• Chromatography-Free Purification Strategies for Large Biological Macromolecular Complexes Involving Fractionated PEG Precipitation and Density Gradients. (n.d.). PubMed Central. Available at: [Link]

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• Purification of Monoclonal Antibodies Using Chromatographic Methods: Increasing Purity and Recovery. (n.d.). PubMed Central. Available at: [Link]

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• Optimization of preparative hydrophobic interaction chromatographic purification methods. (1986). Journal of Chromatography A. Available at: [Link]

• KR100517343B1 - Preparation method of Methoxyphenylhydrazine. (n.d.). Google Patents.

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Technical Support Center: Enhancing the Stability of p-Methoxyphenylbiguanide Solutions

Welcome to the technical support center for p-Methoxyphenylbiguanide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on maintaining the stability of p-Methoxyphenylbiguanide solutions. Our goal is to equip you with the knowledge to anticipate and troubleshoot stability issues, ensuring the integrity and reliability of your experimental outcomes.

Introduction to p-Methoxyphenylbiguanide Stability

p-Methoxyphenylbiguanide, as an aryl biguanide derivative, is a valuable compound in various research and development applications. However, like many biguanides, its stability in solution can be influenced by several environmental factors. Understanding the chemical liabilities of this molecule is the first step toward preventing degradation and ensuring reproducible results. The primary degradation pathways for biguanides in solution are hydrolysis and oxidation, which can be significantly accelerated by factors such as pH, light exposure, and the presence of metal ions. The methoxy group on the phenyl ring can also influence the molecule's reactivity and potential degradation pathways.[1][2] This guide will provide a comprehensive overview of these factors and practical strategies to mitigate their effects.

Troubleshooting Guide: Common Stability Issues and Solutions

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Question 1: I've observed a gradual decrease in the concentration of my p-Methoxyphenylbiguanide stock solution over time. What are the likely causes?

Answer: A gradual loss of p-Methoxyphenylbiguanide in solution is most commonly due to hydrolytic or oxidative degradation. Biguanides are known to be susceptible to hydrolysis, which can lead to the formation of inactive byproducts.[3] Additionally, oxidative degradation can occur, especially if the solution is exposed to air (oxygen) or contains trace metal ions that can catalyze oxidation reactions.[4]

• Causality: The biguanide functional group is inherently basic and can be prone to hydrolysis, particularly under alkaline conditions. The presence of a methoxyphenyl group might also influence the electron density of the biguanide moiety, potentially affecting its susceptibility to both hydrolysis and oxidation.

Question 2: My p-Methoxyphenylbiguanide solution has developed a slight yellow tint. What does this indicate?

Answer: The development of a yellow tint is often an indicator of degradation, likely through oxidative pathways. The formation of chromophoric (color-producing) degradation products can result from the oxidation of the aromatic ring or the biguanide structure itself. Exposure to light can also induce photodegradation, leading to colored byproducts.

• Causality: Aromatic compounds, including those with a methoxyphenyl group, can be susceptible to oxidation, which may lead to the formation of quinone-like structures or other conjugated systems that absorb visible light, appearing colored.[4]

Question 3: I am seeing unexpected peaks in my HPLC analysis of a p-Methoxyphenylbiguanide sample. Could these be degradation products?

Answer: Yes, the appearance of new peaks in your chromatogram is a strong indication of degradation. To confirm, you can perform a forced degradation study.[5] This involves intentionally exposing your p-Methoxyphenylbiguanide solution to harsh conditions (e.g., strong acid, strong base, high temperature, oxidizing agent, and light) to generate degradation products. The retention times of the peaks in your stressed samples can then be compared to the unexpected peaks in your experimental sample.

• Self-Validating System: A well-developed stability-indicating HPLC method should be able to separate the parent p-Methoxyphenylbiguanide peak from all potential degradation product peaks, ensuring accurate quantification of the active compound.[6]

Frequently Asked Questions (FAQs)

FAQ 1: What is the optimal pH range for storing p-Methoxyphenylbiguanide solutions?

Based on data from formulations of similar biguanide drugs, a slightly acidic to neutral pH range is generally preferred to minimize hydrolysis. A patent for a biguanide drug-containing jelly preparation suggests that a pH of 4.0 or more is preferable for stability, with a more preferred range of 4.5 to 7.4.[7] It is recommended to buffer your solutions within this range to maintain a stable pH.

FAQ 2: What type of buffer should I use?

Commonly used buffers for pharmaceutical formulations in this pH range include citrate, acetate, and phosphate buffers.[2] The choice of buffer can depend on the specific application and potential interactions with other components in your formulation. It is advisable to perform compatibility studies with your chosen buffer system.

FAQ 3: How can I protect my solutions from oxidative degradation?

To minimize oxidation, it is recommended to:

• Use deoxygenated solvents: Purging your solvent with an inert gas like nitrogen or argon before preparing the solution can significantly reduce the amount of dissolved oxygen.

• Add antioxidants: Incorporating antioxidants can help to scavenge free radicals and prevent oxidative degradation. Common choices include ascorbic acid, sodium metabisulfite, and butylated hydroxytoluene (BHT). The selection and concentration of the antioxidant should be optimized for your specific formulation.

• Use chelating agents: Trace metal ions can catalyze oxidative reactions. Adding a chelating agent such as ethylenediaminetetraacetic acid (EDTA) can sequester these metal ions and inhibit their catalytic activity.[2]

FAQ 4: Are there any special storage conditions I should be aware of?

Yes, to maximize the stability of your p-Methoxyphenylbiguanide solutions, you should:

• Store at low temperatures: Refrigeration (2-8 °C) is generally recommended to slow down the rate of chemical degradation.

• Protect from light: Store solutions in amber vials or wrap containers in aluminum foil to prevent photodegradation.[8]

• Use airtight containers: To minimize exposure to atmospheric oxygen, use well-sealed containers.

Key Stability Parameters and Recommendations

Parameter	Recommendation	Rationale
pH	4.5 - 7.4	Minimizes hydrolytic degradation.[7]
Temperature	2 - 8 °C	Reduces the rate of chemical reactions.
Light Exposure	Protect from light (use amber vials)	Prevents photodegradation.[8]
Oxygen Exposure	Use deoxygenated solvents and airtight containers	Minimizes oxidative degradation.
Additives	Consider antioxidants (e.g., ascorbic acid) and chelating agents (e.g., EDTA)	Scavenges free radicals and sequesters catalytic metal ions.[2]

Experimental Protocols

Protocol 1: Preparation of a Stabilized p-Methoxyphenylbiguanide Stock Solution

This protocol provides a general guideline for preparing a more stable solution of p-Methoxyphenylbiguanide.

• Solvent Preparation:

  • Take a suitable volume of high-purity water or your desired solvent.

  • Purge the solvent with nitrogen or argon gas for at least 15-20 minutes to remove dissolved oxygen.

• Buffer and Additive Incorporation:

  • To the deoxygenated solvent, add your chosen buffer (e.g., citrate buffer) to achieve the desired pH (target range 4.5 - 7.4).

  • If required, add a chelating agent (e.g., EDTA, typical concentration 0.01-0.1%) and/or an antioxidant (e.g., ascorbic acid, typical concentration 0.01-0.1%). Ensure all components are fully dissolved.

• Dissolving p-Methoxyphenylbiguanide:

  • Accurately weigh the required amount of p-Methoxyphenylbiguanide.

  • Slowly add the powder to the prepared solvent while stirring to ensure complete dissolution.

• Storage:

  • Filter the solution through a suitable sterile filter if required for your application.

  • Transfer the solution to a sterile, amber glass vial.

  • Purge the headspace of the vial with nitrogen or argon before sealing.

  • Store the vial at 2-8 °C.

Protocol 2: Basic Forced Degradation Study Workflow

This workflow outlines the steps for a basic forced degradation study to identify potential degradation products.

Caption: Workflow for a forced degradation study.

Logical Troubleshooting Flowchart

This diagram provides a logical sequence for troubleshooting the stability of your p-Methoxyphenylbiguanide solutions.

Sources

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• 2. mdpi.com [mdpi.com]
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• 5. Metabolism and Chemical Degradation of New Antidiabetic Drugs: A Review of Analytical Approaches for Analysis of Glutides and Gliflozins - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. US20070053939A1 - Biguanide drug-containing jelly preparation - Google Patents [patents.google.com]
• 8. cdc.gov [cdc.gov]

Technical Support Center: Method Refinement for Sensitive Detection of p-Methoxyphenylbiguanide

Welcome to the technical support center for the sensitive detection of p-Methoxyphenylbiguanide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting solutions for common challenges encountered during the analytical method development and validation for p-Methoxyphenylbiguanide.

Introduction: The Analytical Challenge of p-Methoxyphenylbiguanide

p-Methoxyphenylbiguanide, a member of the biguanide class of compounds, presents unique analytical challenges due to its high polarity and low UV absorptivity. Achieving sensitive and robust detection requires careful consideration of sample preparation, chromatographic conditions, and detector selection. This guide will walk you through proven strategies and troubleshooting tips to refine your analytical methods. Biguanides are chemically composed of two guanidine groups joined together with the loss of an ammonia molecule, a structure that dictates their anti-hyperglycemic effects.[1]

Core Analytical Techniques: A Comparative Overview

The two primary analytical techniques for the sensitive detection of p-Methoxyphenylbiguanide and related biguanides are High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Feature	HPLC-UV	LC-MS/MS
Principle	Separation based on polarity, detection via UV absorbance.	Separation based on polarity, detection based on mass-to-charge ratio.
Sensitivity	Moderate. May require derivatization for trace analysis.	High. Ideal for low-level impurity detection and bioanalysis.
Selectivity	Good. Can be challenging for co-eluting impurities with similar UV spectra.	Excellent. Highly specific due to unique mass transitions.
Cost	Lower initial investment and operational cost.	Higher initial investment and maintenance costs.
Typical Application	Routine quality control, content uniformity, and assay of bulk drug and dosage forms.	Impurity profiling, degradation studies, bioanalysis of plasma samples, and trace-level quantification.

HPLC-UV Method Refinement: Troubleshooting Guide

While HPLC-UV is a workhorse in many pharmaceutical labs, its application to p-Methoxyphenylbiguanide requires optimization to overcome its inherent low UV absorbance.

Q1: I am observing poor peak shape (tailing or fronting) for my p-Methoxyphenylbiguanide peak. What are the likely causes and solutions?

A1: Poor peak shape for a basic compound like p-Methoxyphenylbiguanide on a reversed-phase column is often due to secondary interactions with residual silanols on the silica-based stationary phase.

• Causality: The basic biguanide functional group can interact ionically with acidic silanol groups on the C18 column packing material, leading to peak tailing.

• Troubleshooting Steps:

  • Mobile Phase pH Adjustment: Increase the pH of the mobile phase to suppress the ionization of the silanol groups (pH > 7). However, be mindful of the column's pH stability. A more common and effective approach is to lower the mobile phase pH (typically to 2.5-3.5) to ensure the complete protonation of p-Methoxyphenylbiguanide and minimize interactions with silanols.

  • Use of an Ion-Pairing Reagent: Incorporate an ion-pairing reagent like trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) at a low concentration (0.05-0.1%) in the mobile phase. These reagents will pair with the protonated biguanide, neutralizing its charge and improving peak shape.

  • Column Selection: Switch to a column with end-capping or a base-deactivated stationary phase specifically designed for the analysis of basic compounds. Alternatively, consider a column with a different stationary phase chemistry, such as a polymer-based or a polar-embedded phase.

  • Organic Modifier: Vary the organic modifier (acetonitrile or methanol). Acetonitrile often provides better peak shape for basic compounds.

Q2: My sensitivity is too low for detecting impurities. How can I enhance the UV signal for p-Methoxyphenylbiguanide?

A2: The methoxyphenyl group provides some UV absorbance, but for trace-level detection, signal enhancement may be necessary.

• Causality: The inherent chromophore of p-Methoxyphenylbiguanide may not provide a sufficient response at the desired low concentrations.

• Troubleshooting Steps:

  • Wavelength Optimization: Ensure you are monitoring at the wavelength of maximum absorbance (λmax). This can be determined by running a UV scan of a standard solution using a diode array detector (DAD).[2]

  • Derivatization: For significantly enhanced sensitivity, consider pre-column or post-column derivatization with a reagent that introduces a highly absorbing chromophore. A common approach for similar compounds involves reaction with a derivatizing agent like 2,4-dinitrophenylhydrazine (DNPH) to form a Schiff base, which has a strong absorbance at a higher wavelength (around 360 nm).[3]

  • Increase Injection Volume: A larger injection volume can increase the signal, but be cautious of potential peak broadening and overloading the column.

  • Sample Concentration: If possible, concentrate the sample prior to injection.

LC-MS/MS Method Refinement: A Guide to Ultimate Sensitivity

LC-MS/MS is the gold standard for sensitive and selective detection of p-Methoxyphenylbiguanide, especially in complex matrices.

Q1: I am experiencing significant matrix effects (ion suppression or enhancement) in my bioanalytical assay. How can I mitigate this?

A1: Matrix effects are a common challenge in bioanalysis and arise from co-eluting endogenous components from the sample matrix (e.g., plasma, urine) that interfere with the ionization of the analyte.[4]

• Causality: Phospholipids, salts, and other small molecules in biological samples can compete with the analyte for ionization in the MS source, leading to inaccurate quantification.

• Troubleshooting Steps:

  • Sample Preparation Optimization: A thorough sample cleanup is the most effective way to reduce matrix effects.

    • Protein Precipitation (PPT): While simple, PPT is often insufficient for removing all interfering components.[5]

    • Liquid-Liquid Extraction (LLE): LLE provides a cleaner extract than PPT. Experiment with different organic solvents to optimize the extraction of p-Methoxyphenylbiguanide while leaving interfering substances in the aqueous phase.

    • Solid-Phase Extraction (SPE): SPE offers the most comprehensive cleanup. Utilize a cation-exchange SPE cartridge to specifically retain the basic p-Methoxyphenylbiguanide while washing away neutral and acidic interferences.

  • Chromatographic Separation: Improve the chromatographic separation to resolve p-Methoxyphenylbiguanide from the matrix components. A longer column, a shallower gradient, or a different stationary phase can achieve this. Hydrophilic Interaction Liquid Chromatography (HILIC) can be an effective alternative to reversed-phase for retaining and separating highly polar compounds like biguanides.

  • Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the most reliable way to compensate for matrix effects. The SIL-IS will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate quantification.

Q2: I am struggling to achieve the desired limit of quantification (LOQ) for a low-dose formulation. What parameters can I adjust on my mass spectrometer?

A2: Optimizing the mass spectrometer parameters is crucial for maximizing sensitivity.

• Causality: Suboptimal ion source conditions and collision energies can lead to inefficient ionization and fragmentation of the analyte.

• Troubleshooting Steps:

  • Source Parameter Optimization: Systematically optimize the electrospray ionization (ESI) source parameters, including nebulizer gas pressure, drying gas flow and temperature, and capillary voltage. This is best done by infusing a standard solution of p-Methoxyphenylbiguanide directly into the mass spectrometer.

  • Multiple Reaction Monitoring (MRM) Optimization:

    • Precursor Ion Selection: Ensure you are selecting the correct precursor ion, which for p-Methoxyphenylbiguanide in positive ion mode will be the protonated molecule [M+H]+.

    • Product Ion Selection and Collision Energy Optimization: Fragment the precursor ion using a range of collision energies to identify the most abundant and stable product ions. Select at least two product ions for confirmation and quantification.

  • Dwell Time: Increase the dwell time for the MRM transitions of p-Methoxyphenylbiguanide to improve the signal-to-noise ratio.

Impurity Profiling and Forced Degradation Studies

Understanding the potential impurities and degradation products of p-Methoxyphenylbiguanide is essential for developing a stability-indicating method. Forced degradation studies are used to intentionally degrade the drug substance under various stress conditions to identify likely degradation products and validate the analytical method's ability to separate them from the parent compound.[6][7]

Potential Impurities and Degradation Pathways

Based on the structure of p-Methoxyphenylbiguanide and the known chemistry of related biguanides like metformin, the following impurities and degradation products can be anticipated:

• Process-Related Impurities:

  • Unreacted Starting Materials: Residuals from the synthetic route.

  • By-products: Formed from side reactions during synthesis. For example, the synthesis of related compounds has been shown to produce various impurities depending on the starting materials and reaction conditions.[8][9][10]

• Degradation Products:

  • Hydrolysis: The biguanide moiety can be susceptible to hydrolysis under acidic or basic conditions, potentially leading to the formation of p-methoxyphenylurea and guanidine.

  • Oxidation: The methoxy group on the phenyl ring could be susceptible to oxidation.

  • Dimerization/Polymerization: Biguanides can potentially form dimers or other related substances.

Forced Degradation Protocol

A typical forced degradation study involves exposing a solution of p-Methoxyphenylbiguanide to the following conditions:[11]

Stress Condition	Typical Reagents and Conditions
Acid Hydrolysis	0.1 M HCl at 60 °C for 24 hours
Base Hydrolysis	0.1 M NaOH at 60 °C for 24 hours
Oxidative Degradation	3% H₂O₂ at room temperature for 24 hours
Thermal Degradation	Solid drug substance at 105 °C for 48 hours
Photolytic Degradation	Solution exposed to UV light (254 nm) and visible light

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[12]

Experimental Workflows and Protocols

Sample Preparation Workflow for Bioanalysis

Caption: A typical protein precipitation workflow for plasma sample preparation.

LC-MS/MS Analysis Workflow

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• 2. jchr.org [jchr.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. researchgate.net [researchgate.net]
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• 8. Synthesis and organic impurity profiling of 4-methoxymethamphetamine hydrochloride and its precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Synthesis and impurity profiling of MDMA prepared from commonly available starting materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 12. Development and Validation of a Stability Indicating RP-HPLC Method for Simultaneous Estimation of Teneligliptin and Metformin - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Study of p-Methoxyphenylbiguanide and Metformin: An Analysis of Available Data

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Metformin stands as a cornerstone in the management of type 2 diabetes, its efficacy and mechanisms of action having been extensively documented over decades of research and clinical use. In the landscape of biguanide derivatives, numerous structural analogs have been synthesized and investigated for their potential therapeutic properties. One such analog is p-Methoxyphenylbiguanide (p-MPBG). This guide aims to provide a comparative analysis of p-Methoxyphenylbiguanide and metformin, delving into their chemical structures, established mechanisms of action, and the available experimental data.

However, a comprehensive review of the current scientific literature reveals a significant disparity in the available data for these two compounds. While metformin is the subject of a vast body of research, information regarding the specific biological activities of p-Methoxyphenylbiguanide is strikingly limited. This guide will therefore proceed by first detailing the well-established profile of metformin and subsequently discussing p-MPBG within the context of the available chemical information and the general structure-activity relationships of biguanides.

Chemical and Structural Properties

A fundamental comparison begins with the chemical structures of the two molecules. Both belong to the biguanide class, characterized by a specific arrangement of nitrogen-containing functional groups.

Feature	p-Methoxyphenylbiguanide (p-MPBG)	Metformin
Chemical Structure	Imidodicarbonimidic diamide, N-(4-methoxyphenyl)-	N,N-dimethylimidodicarbonimidic diamide
Molecular Formula	C₉H₁₃N₅O[1]	C₄H₁₁N₅[2]
Molecular Weight	207.23 g/mol [1]	129.16 g/mol [2]
Key Structural Difference	Presence of a p-methoxyphenyl group attached to one of the terminal nitrogen atoms.	Presence of two methyl groups on a terminal nitrogen atom.

The primary structural distinction lies in the substituent at one end of the biguanide chain. Metformin possesses two methyl groups, contributing to its relatively small size and hydrophilic nature. In contrast, p-MPBG features a larger, more complex p-methoxyphenyl group. This substitution significantly alters the molecule's size, polarity, and steric hindrance, which would be expected to influence its pharmacokinetic and pharmacodynamic properties.

Mechanism of Action: The Metformin Paradigm

Metformin's antihyperglycemic effects are multifaceted and have been a subject of intense investigation. The primary mechanisms are now understood to be:

• Inhibition of Mitochondrial Respiratory Chain Complex I: This is considered a key molecular action of metformin.[3] By inhibiting Complex I, metformin reduces the mitochondrial production of ATP, leading to an increase in the cellular AMP:ATP ratio.

• Activation of AMP-Activated Protein Kinase (AMPK): The rise in the AMP:ATP ratio allosterically activates AMPK, a central regulator of cellular energy homeostasis.[3]

• Reduction of Hepatic Gluconeogenesis: Activated AMPK phosphorylates and inhibits key enzymes involved in the synthesis of glucose in the liver, thereby reducing hepatic glucose output.[3]

• Increased Insulin Sensitivity and Peripheral Glucose Uptake: Metformin enhances the action of insulin in peripheral tissues like muscle and adipose tissue, leading to increased glucose uptake from the bloodstream.[4]

• Effects on the Gut Microbiome: Emerging research suggests that metformin can modulate the composition and function of the gut microbiome, which may contribute to its overall metabolic benefits.

This cascade of events ultimately leads to a reduction in blood glucose levels without causing hypoglycemia, a significant advantage in the treatment of type 2 diabetes.

p-Methoxyphenylbiguanide: An Enigma in the Literature

Despite its clear chemical definition, a thorough search of scientific databases and literature yields no specific studies on the biological activity of p-Methoxyphenylbiguanide. There is a lack of published research investigating its:

• Antihyperglycemic or hypoglycemic effects in in vitro or in vivo models.

• Ability to activate AMPK or modulate its downstream signaling pathways.

• Interaction with or inhibition of mitochondrial respiratory chain complexes.

• Effects on glucose uptake in cell-based assays.

• Pharmacokinetic and toxicological profile.

The absence of such fundamental data makes a direct, evidence-based comparison with metformin impossible.

Structure-Activity Relationship (SAR) of Biguanides: A Theoretical Framework

In the absence of direct experimental evidence for p-MPBG, we can turn to the general structure-activity relationships of biguanides to hypothesize its potential properties. The nature of the substituent on the biguanide core is known to significantly influence activity and toxicity. For instance, the addition of a more lipophilic group, such as the phenethyl group in phenformin, increases the potency of mitochondrial inhibition but also elevates the risk of lactic acidosis, which led to its withdrawal from many markets.

The p-methoxyphenyl group in p-MPBG is also more lipophilic than the dimethyl substituents of metformin. This increased lipophilicity might be predicted to:

• Enhance cell membrane permeability: Potentially leading to higher intracellular concentrations compared to metformin, which relies on organic cation transporters (OCTs) for cellular uptake.

• Increase affinity for mitochondrial membranes: This could theoretically lead to more potent inhibition of Complex I.

• Alter the safety profile: The increased lipophilicity could also be associated with a higher risk of adverse effects, similar to what was observed with phenformin.

However, these are purely speculative points based on the established SAR of the biguanide class and would require rigorous experimental validation.

Experimental Protocols for Future Comparative Studies

To address the current knowledge gap, a series of well-established experimental protocols would need to be employed to characterize the biological activity of p-MPBG and enable a proper comparison with metformin.

In Vitro Glucose Uptake Assay

This assay is fundamental to assessing the direct effect of a compound on glucose transport into cells.

Protocol:

• Cell Culture: Differentiated L6 myotubes or 3T3-L1 adipocytes are commonly used models.

• Serum Starvation: Cells are serum-starved to establish a basal state.

• Compound Incubation: Cells are treated with varying concentrations of p-MPBG or metformin for a specified duration.

• Glucose Uptake Measurement: A fluorescently labeled glucose analog, such as 2-NBDG, is added.

• Quantification: The amount of 2-NBDG taken up by the cells is measured using a fluorescence plate reader.

• Data Analysis: Dose-response curves are generated to determine the EC₅₀ for glucose uptake.

Assessment of AMPK Activation via Western Blotting

This technique is used to determine if a compound activates the AMPK signaling pathway by detecting the phosphorylation of AMPK and its downstream targets.

Protocol:

• Cell Lysis: Cells treated with p-MPBG or metformin are lysed to extract total protein.

• Protein Quantification: The total protein concentration in each lysate is determined.

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Western Blotting: The separated proteins are transferred to a membrane and probed with primary antibodies specific for phosphorylated AMPK (p-AMPK) and total AMPK, as well as phosphorylated ACC (p-ACC) and total ACC (a downstream target of AMPK).

• Detection: Secondary antibodies conjugated to a detection enzyme are used to visualize the protein bands.

• Densitometry: The intensity of the bands is quantified to determine the ratio of phosphorylated to total protein, indicating the level of AMPK activation.

Mitochondrial Respiration and Complex I Activity Assay

These assays directly measure the effect of the compounds on mitochondrial function.

Protocol:

• Mitochondrial Isolation: Mitochondria are isolated from cultured cells or tissue.

• Oxygen Consumption Rate (OCR) Measurement: Isolated mitochondria or intact cells are placed in a specialized microplate, and OCR is measured using a Seahorse XF Analyzer or similar instrument. The response to sequential injections of mitochondrial inhibitors (e.g., oligomycin, FCCP, rotenone/antimycin A) is monitored.

• Complex I Activity Assay: The specific activity of Complex I is measured spectrophotometrically by monitoring the oxidation of NADH in the presence of an artificial electron acceptor.

Conclusion and Future Directions

While metformin's position as a first-line antidiabetic agent is firmly established through a wealth of scientific evidence, p-Methoxyphenylbiguanide remains a pharmacological unknown. Its chemical structure, featuring a p-methoxyphenyl substituent, suggests potential for biological activity within the biguanide class, but in the absence of any published experimental data, a meaningful comparison with metformin is not possible at this time.

The significant knowledge gap surrounding p-MPBG presents an opportunity for future research. The application of the standardized experimental protocols outlined in this guide would be the necessary first step in characterizing its biological effects. Such studies would be crucial to determine if p-Methoxyphenylbiguanide holds any promise as a therapeutic agent or if its structural modifications lead to an unfavorable efficacy or safety profile compared to the well-established and clinically vital metformin. Until such data becomes available, p-MPBG remains a chemical entity with a hypothetical, but unproven, place in the landscape of biguanide pharmacology.

References

• Viollet, B., Guigas, B., Sanz Garcia, N., Leclerc, J., Foretz, M., & Andreelli, F. (2012). Cellular and molecular mechanisms of metformin: an overview. Clinical science, 122(6), 253–270.
• Natali, A., & Ferrannini, E. (2006). Effects of metformin and thiazolidinediones on suppression of hepatic glucose production and stimulation of glucose uptake in type 2 diabetes: a systematic review. Diabetologia, 49(3), 434–441.
• This guide could not provide a direct experimental comparison due to the lack of available scientific literature on the biological activity of p-Methoxyphenylbiguanide.
• Further research is required to elucidate the pharmacodynamic and pharmacokinetic properties of p-Methoxyphenylbiguanide.
• The structure-activity relationships of biguanides suggest that the p-methoxyphenyl substituent may influence the lipophilicity and cellular uptake of the compound.
• Standard in vitro and in vivo models are available to assess the potential antihyperglycemic effects of novel biguanide deriv
• A comprehensive toxicological evaluation would be a critical component of any future investig

• PubChem. (n.d.). Metformin. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1-(p-Methoxyphenyl)biguanide. National Center for Biotechnology Information. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for p-Methoxyphenylbiguanide

Abstract

This guide provides a comprehensive framework for the cross-validation of two common analytical methods for the quantification of p-Methoxyphenylbiguanide: High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry. As drug development progresses from early-stage research to stringent quality control, the analytical methods employed must be fit for their intended purpose. This document details the strategic rationale, experimental protocols, and acceptance criteria for comparing a highly specific, stability-indicating HPLC method against a rapid, high-throughput UV-Vis spectrophotometric method. The objective is to demonstrate how a simpler method can be validated against a more complex reference method, ensuring data integrity while optimizing analytical resources. All validation parameters are discussed in the context of the International Council for Harmonisation (ICH) Q2(R1) guideline.[1][2]

Introduction: The Analytical Imperative for Biguanides

p-Methoxyphenylbiguanide belongs to the biguanide class of compounds, which includes widely used antidiabetic drugs like metformin.[3] Accurate and precise quantification of these active pharmaceutical ingredients (APIs) is paramount for ensuring product quality, safety, and efficacy. The choice of an analytical method is often a balance between performance characteristics—such as specificity and sensitivity—and practical considerations like speed, cost, and ease of use.

• High-Performance Liquid Chromatography (HPLC) is the gold standard for pharmaceutical analysis, offering high specificity by physically separating the analyte from impurities and degradation products before quantification.[4][5]

• UV-Vis Spectrophotometry is a simpler, faster technique based on the molecule's ability to absorb light.[6] While efficient, its primary limitation is a potential lack of specificity, as any substance absorbing at the same wavelength can interfere with the measurement.[7]

Cross-validation serves to formally demonstrate that two distinct analytical procedures are equivalent for a specific purpose.[8] This guide will demonstrate how to validate a UV-Vis method against a validated HPLC method to determine if the former is suitable for routine assays where specificity is less of a concern, such as in-process controls or formulation screening.

The Strategic Framework for Method Cross-Validation

The foundation of any method validation is the ICH Q2(R1) guideline, which outlines the performance characteristics that must be evaluated.[1][9][10] For cross-validation, the goal is to show that the alternative method (UV-Vis) produces results that are statistically comparable to the established reference method (HPLC).

The core validation parameters to be compared are:

• Specificity

• Linearity and Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Quantitation (LOQ)

Below is a logical workflow for executing the cross-validation study.

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A Comparative Analysis of p-Methoxyphenylbiguanide and Classical Mitochondrial Inhibitors: A Guide for Researchers

This guide provides an in-depth comparative analysis of p-Methoxyphenylbiguanide (pMPBG), a member of the biguanide family, against a panel of well-characterized mitochondrial inhibitors. We will explore the mechanistic nuances of these compounds and provide a framework for their effective use in research settings. This document is intended for researchers, scientists, and drug development professionals engaged in the study of mitochondrial function and cellular bioenergetics.

Introduction: The Central Role of Mitochondria and the Utility of Inhibitors

Mitochondria are the powerhouses of the cell, responsible for generating the majority of cellular ATP through oxidative phosphorylation (OXPHOS). The electron transport chain (ETC), a series of protein complexes embedded in the inner mitochondrial membrane, is the core machinery of this process. Due to their central role in metabolism, mitochondrial dysregulation is implicated in a wide range of pathologies, including metabolic disorders, neurodegenerative diseases, and cancer.

Mitochondrial inhibitors are indispensable tools for dissecting the intricate workings of the OXPHOS system. By selectively targeting specific components of the ETC, these molecules allow researchers to probe the contributions of each complex to cellular respiration, investigate the mechanisms of mitochondrial dysfunction in disease, and screen for novel therapeutic agents.

This guide focuses on p-Methoxyphenylbiguanide, a compound structurally related to the widely used anti-diabetic drug metformin. We will benchmark its activity against classical inhibitors targeting different stages of oxidative phosphorylation: Rotenone (Complex I), Antimycin A (Complex III), Oligomycin (ATP Synthase), and the uncoupler FCCP.

Mechanisms of Action: A Head-to-Head Comparison

The efficacy and experimental utility of a mitochondrial inhibitor are defined by its specific molecular target and its resulting impact on the bioenergetic state of the cell.

The Biguanide Family: p-Methoxyphenylbiguanide, Metformin, and Phenformin

Biguanides, including metformin and the more lipophilic phenformin, are known to exert their effects primarily through a mild and specific inhibition of mitochondrial respiratory chain Complex I (NADH:ubiquinone oxidoreductase).[1][2][3][4] This inhibition is thought to occur through an interaction with the ND3 subunit of Complex I.[2] The primary consequence of this action is a decrease in NADH oxidation, a reduction in the proton motive force across the inner mitochondrial membrane, and a subsequent decrease in ATP synthesis.[1][2] It is important to note that biguanides are generally considered weak inhibitors of Complex I compared to classical inhibitors like rotenone.[5]

p-Methoxyphenylbiguanide, as a member of this family, is expected to share this mechanism of action. The structural similarity to phenformin suggests it may possess a higher lipophilicity than metformin, potentially leading to more potent inhibition of Complex I.[2][3]

Classical Mitochondrial Inhibitors: Specific Targets and Consequences

• Rotenone: A potent and highly specific inhibitor of Complex I.[6][7][8][9] It binds to the ubiquinone binding site of Complex I, effectively blocking the transfer of electrons from NADH to ubiquinone. This leads to a complete cessation of electron flow from Complex I, a dramatic decrease in oxygen consumption, and a significant drop in ATP production.[10] Rotenone is often used to experimentally mimic Complex I deficiency.

• Antimycin A: A specific inhibitor of Complex III (cytochrome c reductase).[11][12][13] It binds to the Qi site of cytochrome c reductase, blocking the transfer of electrons from cytochrome b to cytochrome c1.[12][14] This inhibition disrupts the Q-cycle and halts the electron flow through the latter part of the ETC.

• Oligomycin: An inhibitor of ATP synthase (Complex V).[15][16][17] It binds to the F0 portion of the ATP synthase, blocking the proton channel and thereby preventing the influx of protons that drives ATP synthesis.[17] This leads to a buildup of the proton gradient and a subsequent inhibition of the entire electron transport chain due to the inability to dissipate the proton motive force.

• FCCP (Carbonyl cyanide-p-trifluoromethoxyphenylhydrazone): A mitochondrial uncoupler.[18][19][20] Unlike the other inhibitors, FCCP does not block the ETC directly. Instead, it acts as a protonophore, shuttling protons across the inner mitochondrial membrane and dissipating the proton gradient.[20] This uncouples electron transport from ATP synthesis, leading to a maximal rate of oxygen consumption as the ETC works to re-establish the proton gradient, but with no ATP production.[21]

Visualizing the Inhibition: Electron Transport Chain and Inhibitor Targets

Caption: Mechanism of action of mitochondrial inhibitors on the electron transport chain.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the key characteristics and typical working concentrations of the discussed mitochondrial inhibitors. It is important to note that the optimal concentration for each inhibitor can vary depending on the cell type, experimental conditions, and the specific biological question being addressed.

Inhibitor	Primary Target	Expected Effect on Oxygen Consumption Rate (OCR)	Typical Working Concentration Range
p-Methoxyphenylbiguanide	Complex I	Moderate Decrease	1-10 mM
Rotenone	Complex I	Strong Decrease	100 nM - 1 µM[7]
Antimycin A	Complex III	Strong Decrease	1-10 µM
Oligomycin	ATP Synthase	Strong Decrease	1-5 µM
FCCP	Protonophore (Uncoupler)	Strong Increase (followed by collapse at high concentrations)	100 nM - 2 µM

Note: The working concentration for pMPBG is an estimate based on data for metformin and phenformin.[22] Empirical determination of the optimal concentration for your specific experimental system is highly recommended.

Experimental Protocols for Benchmarking Mitochondrial Inhibitors

To empirically compare the effects of p-Methoxyphenylbiguanide with other mitochondrial inhibitors, a series of well-controlled experiments are necessary. The following protocols provide a framework for these investigations.

Assessment of Cellular Respiration using Extracellular Flux Analysis

The Seahorse XF Analyzer is a powerful tool for real-time measurement of cellular oxygen consumption rate (OCR), providing a dynamic view of mitochondrial function. The "Mito Stress Test" is a standard assay to assess key parameters of mitochondrial respiration.

Experimental Workflow:

Caption: Workflow for the Seahorse XF Mito Stress Test.

Detailed Protocol:

• Cell Seeding: Seed cells at an optimal density in a Seahorse XF cell culture microplate and allow them to adhere overnight.

• Inhibitor Preparation: Prepare stock solutions of pMPBG, rotenone, antimycin A, oligomycin, and FCCP in a suitable solvent (e.g., DMSO). On the day of the assay, dilute the inhibitors to their final working concentrations in Seahorse XF assay medium.

• Assay Setup:

  • Wash the cells with pre-warmed Seahorse XF assay medium.

  • Add the appropriate volume of assay medium to each well.

  • Incubate the plate at 37°C in a non-CO2 incubator for 1 hour prior to the assay.

  • Load the injector ports of the sensor cartridge with oligomycin, FCCP, and a mixture of rotenone and antimycin A.

• Data Acquisition: Place the cell culture microplate in the Seahorse XF Analyzer and initiate the Mito Stress Test protocol. The instrument will measure basal OCR, followed by sequential injections of the inhibitors and corresponding OCR measurements.

• Data Analysis: The Seahorse XF software will automatically calculate key parameters of mitochondrial function, including basal respiration, ATP-linked respiration, maximal respiration, spare respiratory capacity, and non-mitochondrial respiration.

Self-Validation: The inclusion of well-characterized inhibitors (oligomycin, FCCP, rotenone/antimycin A) in the Mito Stress Test provides internal controls for the assay's performance. The expected characteristic changes in OCR upon injection of these compounds validate the responsiveness of the cells and the integrity of the experimental setup.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

The mitochondrial membrane potential is a key indicator of mitochondrial health and is maintained by the proton pumping activity of the ETC. A decrease in ΔΨm is an early hallmark of mitochondrial dysfunction and apoptosis. The fluorescent dye JC-1 is a ratiometric probe commonly used to measure ΔΨm.[23][24][25]

Principle: In healthy cells with a high ΔΨm, JC-1 forms aggregates in the mitochondria that emit red fluorescence. In cells with a low ΔΨm, JC-1 remains in its monomeric form in the cytoplasm and emits green fluorescence. The ratio of red to green fluorescence provides a measure of mitochondrial polarization.

Detailed Protocol:

• Cell Culture and Treatment: Culture cells in a suitable format (e.g., 96-well plate) and treat with pMPBG or other mitochondrial inhibitors for the desired duration. Include a positive control for depolarization, such as FCCP.

• JC-1 Staining:

  • Prepare a JC-1 working solution according to the manufacturer's instructions.[25]

  • Remove the culture medium from the cells and wash with phosphate-buffered saline (PBS).

  • Add the JC-1 working solution to each well and incubate at 37°C for 15-30 minutes, protected from light.[23]

• Fluorescence Measurement:

  • After incubation, wash the cells with PBS to remove excess dye.

  • Measure the fluorescence intensity using a fluorescence plate reader. Read the green fluorescence at an excitation/emission of ~485/535 nm and the red fluorescence at an excitation/emission of ~535/595 nm.[23]

• Data Analysis: Calculate the ratio of red to green fluorescence for each sample. A decrease in this ratio indicates mitochondrial depolarization.

Self-Validation: The inclusion of a known uncoupler like FCCP serves as a positive control for mitochondrial depolarization, confirming that the JC-1 dye is responding appropriately in the experimental system.

Quantification of Cellular ATP Levels

The primary function of mitochondria is to produce ATP. Therefore, measuring cellular ATP levels is a direct assessment of the impact of mitochondrial inhibitors on cellular energy status. Luciferase-based ATP assays are highly sensitive and widely used for this purpose.[26][27][28][29][30]

Principle: These assays utilize the enzyme firefly luciferase, which catalyzes the oxidation of luciferin in an ATP-dependent manner, producing light. The amount of light emitted is directly proportional to the concentration of ATP in the sample.

Detailed Protocol:

• Cell Culture and Treatment: Culture cells in an opaque-walled multi-well plate (to minimize crosstalk) and treat with pMPBG or other mitochondrial inhibitors.

• Cell Lysis and ATP Measurement:

  • Add the ATP-releasing reagent provided in the assay kit directly to the cell culture wells.

  • Incubate for a short period at room temperature to ensure complete cell lysis and ATP release.

  • Add the luciferase/luciferin reagent to each well.

• Luminescence Detection: Immediately measure the luminescence using a luminometer.

• Data Analysis: Generate an ATP standard curve using known concentrations of ATP. Use this standard curve to determine the ATP concentration in the experimental samples.

Self-Validation: The assay includes an ATP standard curve, which is essential for accurate quantification and serves as a validation of the assay's performance and linearity.

Conclusion and Future Directions

This guide provides a comprehensive framework for benchmarking p-Methoxyphenylbiguanide against known mitochondrial inhibitors. The experimental protocols described herein, when executed with appropriate controls, will enable a robust characterization of the bioenergetic effects of pMPBG.

Understanding the precise molecular interactions and the downstream cellular consequences of biguanide-mediated mitochondrial inhibition remains an active area of research.[1][5] Further studies are warranted to elucidate the specific binding site of pMPBG on Complex I and to explore its potential therapeutic applications in diseases characterized by mitochondrial dysfunction. The methodologies outlined in this guide provide a solid foundation for such future investigations.

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A Senior Application Scientist's Guide to p-Methoxyphenylbiguanide: Replicating Key Findings on a Potent Metformin Analog

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of metabolic research, the biguanide class of drugs holds a significant position, largely defined by metformin, the frontline therapy for type 2 diabetes.[1][2] However, the exploration of more potent analogs offers deeper insights into the shared mechanisms of action and potential for broader therapeutic applications, particularly in oncology.[3][4] This guide provides an in-depth comparison of p-Methoxyphenylbiguanide (p-MPB), a potent metformin analog, with its parent compound and the more lipophilic phenformin.

We will delve into the core mechanism—inhibition of mitochondrial complex I—and detail the downstream consequences, most notably the activation of AMP-activated protein kinase (AMPK).[5][6] This document is structured to be a practical resource, providing not only the theoretical framework but also detailed, field-tested protocols to enable researchers to replicate and validate these key findings in their own laboratories.

Mechanism of Action: A Comparative Overview

The primary molecular target for biguanides like metformin, phenformin, and p-MPB is Complex I of the mitochondrial electron transport chain.[7][8][9] Inhibition of this complex disrupts oxidative phosphorylation, leading to a decrease in ATP synthesis and a corresponding increase in the cellular AMP/ATP ratio. This critical shift in cellular energy status is the upstream signal for the activation of AMPK, a master regulator of metabolism.[10]

Activated AMPK, which is phosphorylated at threonine 172 by the upstream kinase LKB1, orchestrates a metabolic shift.[11][12] It promotes catabolic pathways that generate ATP while simultaneously shutting down anabolic, energy-consuming processes like protein and lipid synthesis, partly through the inhibition of the mTOR pathway.[5]

Phenformin is known to have a more potent inhibitory effect on mitochondrial Complex I than metformin, which is often attributed to its greater lipophilicity, allowing for easier transport into the mitochondria.[13][14] p-MPB is designed to build upon this structure-activity relationship, offering a valuable tool for studying the dose-dependent effects of Complex I inhibition.

Caption: Biguanide-induced AMPK activation pathway.

Comparative Potency Analysis

The efficacy of biguanides is directly linked to their ability to inhibit mitochondrial respiration. While specific IC50 values for p-MPB are not as widely published, the literature consistently demonstrates a potency hierarchy where phenformin is significantly more potent than metformin. This difference is evident in both direct inhibition of Complex I and in functional cellular assays, such as cytotoxicity in cancer cell lines.

For context, metformin often requires millimolar concentrations to achieve effects in vitro that are seen with much lower, micromolar concentrations of phenformin.[15][16] This enhanced potency makes phenformin and its analogs like p-MPB valuable as research tools to elicit strong, measurable responses at concentrations that are less likely to cause off-target effects.

Compound	Target	Typical IC50 Range	Key Characteristics
Metformin	Mitochondrial Complex I	Millimolar (mM)	Widely used, hydrophilic, requires cellular transporters (e.g., OCT1).[7][14]
Phenformin	Mitochondrial Complex I	Micromolar (µM)	More potent, more lipophilic than metformin, enters cells more readily.[13][17]
p-MPB	Mitochondrial Complex I	Expected Micromolar (µM)	A potent analog for research, structurally similar to phenformin.

Experimental Guide: Replicating Key Findings

The following protocols are designed to be self-validating systems for comparing the activity of p-MPB to other biguanides. They include necessary controls and highlight the causality behind key steps.

Experiment 1: Assessing Mitochondrial Respiration Inhibition via Extracellular Flux Analysis

Objective: To directly quantify and compare the inhibitory effect of p-MPB, metformin, and phenformin on mitochondrial oxygen consumption rate (OCR) in living cells. The Seahorse XF Mito Stress Test is the gold standard for this measurement.[18]

Causality Behind the Method: This assay provides a real-time "respirometry profile" of the cell. By sequentially injecting pharmacological agents that target different components of the electron transport chain, we can dissect mitochondrial function into key parameters. The inhibition of OCR upon addition of the test compound provides a direct measure of its effect on the respiratory chain.

Caption: Seahorse XF Mito Stress Test experimental workflow.

Detailed Step-by-Step Protocol:

• Cell Seeding:

  • Seed an appropriate cell line (e.g., PC-3, HCT116) into a Seahorse XF cell culture microplate at a pre-determined optimal density (e.g., 3 x 10⁴ cells/well).[19] Allow cells to adhere overnight in a standard CO2 incubator.

  • Scientist's Insight: Cell density is critical. Too few cells will yield a signal that is difficult to distinguish from noise; too many will consume oxygen too rapidly and exhaust the media. A cell titration experiment should be performed for each new cell line.

• Cartridge Hydration & Assay Medium Preparation:

  • The day before the assay, hydrate the Seahorse XF sensor cartridge with XF Calibrant solution and leave it in a non-CO2, 37°C incubator overnight.[20]

  • On the day of the assay, prepare the assay medium (e.g., XF base medium supplemented with 10 mM glucose, 2 mM L-glutamine, and 1 mM sodium pyruvate) and warm to 37°C.[19] Prepare stock solutions of p-MPB, metformin, phenformin, and vehicle control (e.g., sterile water or DMSO) for treatment.

• Cell Treatment and Equilibration:

  • Remove the cell plate from the incubator. Gently wash the cells twice with the warmed XF assay medium.

  • Add the final volume of assay medium containing the desired concentrations of p-MPB, metformin, phenformin, or vehicle control to the appropriate wells.

  • Place the cell plate in a non-CO2, 37°C incubator for 1 hour to allow for temperature and pH equilibration.[19]

• Seahorse XF Analyzer Assay Run:

  • Load the hydrated sensor cartridge into the Seahorse XF Analyzer for calibration.

  • Once calibrated, replace the calibrant plate with your cell plate.

  • Execute the Mito Stress Test protocol, which involves sequential injections of oligomycin, FCCP, and a mixture of rotenone and antimycin A.[18]

  • Self-Validation: The vehicle control wells are your baseline. The rotenone/antimycin A injection should reduce OCR to near zero, confirming that the measured OCR is mitochondrial in origin. A positive control (e.g., a known Complex I inhibitor like rotenone) can also be included.

• Data Analysis:

  • After the run, normalize the OCR data to cell number (e.g., using a CyQUANT assay or cell counting).

  • Compare the basal OCR of cells treated with p-MPB, metformin, and phenformin to the vehicle control. A dose-dependent decrease in basal OCR is the expected outcome for all three compounds, reflecting Complex I inhibition.

Experiment 2: Validating AMPK Pathway Activation by Western Blot

Objective: To confirm that the metabolic stress induced by p-MPB leads to the activation of the AMPK signaling pathway. This is assessed by measuring the phosphorylation of AMPK and its downstream target, Acetyl-CoA Carboxylase (ACC).

Causality Behind the Method: Western blotting allows for the specific detection of proteins and their post-translational modifications, such as phosphorylation. The phosphorylation of AMPK at Thr172 is a canonical marker of its activation.[11] Detecting an increase in the p-AMPK/total AMPK ratio provides direct evidence that the drug is engaging the intended signaling pathway. p-ACC (Ser79) is included as a downstream validation point.

Detailed Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Plate cells (e.g., LNCaP, MCF-7) and grow to ~80% confluency.

  • Treat cells with various concentrations of p-MPB, metformin, or phenformin for a predetermined time (e.g., 1-6 hours). Include a vehicle control. A positive control, such as the AMP-analog AICAR, can also be used.[21]

• Protein Lysate Preparation:

  • Wash cells with ice-cold PBS.

  • Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scientist's Insight: The inclusion of phosphatase inhibitors is absolutely critical. AMPK phosphorylation is a dynamic process, and failure to inhibit phosphatases during lysis will lead to dephosphorylation of your target protein, resulting in a false-negative result.[22]

  • Centrifuge the lysates at high speed (e.g., 14,000 rpm) at 4°C to pellet cell debris. Collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading on the gel.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (e.g., 20-40 µg) from each sample by boiling in Laemmli sample buffer.[22]

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[23]

  • Incubate the membrane with a primary antibody specific for phospho-AMPKα (Thr172) overnight at 4°C.

  • Wash the membrane thoroughly with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing (Self-Validation):

  • To ensure observed changes are due to phosphorylation and not changes in total protein levels, the blot must be stripped and re-probed.

  • After imaging, strip the membrane of the phospho-antibody and re-probe with a primary antibody for total AMPKα.

  • The blot should also be probed for a loading control (e.g., β-actin or GAPDH) to confirm equal protein loading across all lanes.

• Data Analysis:

  • Quantify band intensities using densitometry software (e.g., ImageJ).

  • Calculate the ratio of p-AMPK to total AMPK for each treatment condition. A dose-dependent increase in this ratio for p-MPB-treated cells, relative to the vehicle control, validates the activation of the AMPK pathway.

Conclusion

p-Methoxyphenylbiguanide serves as a powerful research tool for investigating the profound cellular effects of mitochondrial Complex I inhibition. Its enhanced potency compared to metformin allows for the elucidation of mechanisms that might be less apparent with the parent drug. By employing robust, well-controlled methodologies such as extracellular flux analysis and quantitative Western blotting, researchers can confidently replicate and expand upon the key findings related to its bioenergetic and signaling activities. This guide provides the foundational protocols and scientific rationale to empower such investigations, ultimately contributing to a deeper understanding of metabolic control in both health and disease.

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